Oxygen

• IUPAC Name: molecular oxygen
• InChI: InChI=1S/O2/c1-2
• InChI Key: MYMOFIZGZYHOMD-UHFFFAOYSA-N
• Canonical SMILES: O=O
• Molecular Formula: O2
• DSSTOX Substance ID: DTXSID2037681
• Molecular Weight: 31.999 g/mol
• Physical Description: Oxygen is a colorless, odorless and tasteless gas. It will support life. It is noncombustible, but will actively support the burning of combustible materials. Some materials that will not burn in air will burn in oxygen. Materials that burn in air will burn more vigorously in oxygen. As a non-liquid gas it is shipped at pressures of 2000 psig or above. Pure oxygen is nonflammable. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Oxygen is used in the production of synthesis gas from coal, for resuscitation and as an inhalant., Dry Powder, Water or Solvent Wet Solid; Gas or Vapor; Liquid; Other Solid, Colourless, odourless, non-flammable gas, Light blue, odorless gas; [CHRIS] Transported as a compressed gas (cryogenic liquid); [CHEMINFO], Liquid, ODOURLESS COMPRESSED GAS., Colorless, odorless and tasteless gas.
• Boiling Point: -297.3 °F at 760 mmHg (USCG, 1999), -182.96 °C, -183 °C, -297.3 °F
• Solubility: 39mg/L, 1 vol gas dissolves in 32 vol water at 20 °C, in 7 vol alcohol at 20 °C; sol in other organic liquids and usually to a greater extent than in water, 4.89 CU M SOL IN 100 CC WATER @ 0 °C; 2.46 CU M SOL IN 100 CC WATER @ 50 °C; 2.30 CU M SOL IN 100 CC WATER @ 100 °C; 2.78 G SOL IN 100 CC ALC @ 25 °C, 37.5 mg/mL at 21 °C, Solubility in water, ml/100ml at 20 °C: 3.1
• Density: 1.14 at -297.4 °F (USCG, 1999) - Denser than water; will sink, Gas: 1.429 g/L at 0 °C; liq: 1.14 g/ml at -183 °C, 1.14 at -297.4 °F
• Vapor Density: 1.43 (AIR= 1), Relative vapor density (air = 1): 1.1
• Vapor Pressure: 1 kPa at -211.9 °C; 10 kPa at -200.5 °C; 100 kPa at -183.1 °C
• Impurities: /Possible impurities:/ Argon; krypton; xenon; methane; ethane; ethylene; acetylene; carbon dioxide; carbon monoxide; nitrous oxide; halogenated refrigerants; solvents /some impurities may be generated from the production process/
• Color/Form: Colorless gas, Slightly bluish liquid at -183 °C
• CAS No.: 7782-44-7, 11062-77-4
• Melting Point: -361 °F (USCG, 1999), -218.4 °C, TRIPLE POINT TEMP: 54.4 DEG K; TRIPLE POINT PRESSURE: 0.0015 ATM; HEAT OF FUSION: 3.3 CAL/G, -361 °F

Description

Oxygen (O2) is a colorless, odorless, diatomic gas essential for research across chemical, biological, and materials science disciplines. With an atomic number of 8 and molecular weight of 31.9988 g/mol, it is a highly reactive nonmetal and potent oxidizing agent . It constitutes approximately 21% of the Earth's atmosphere and is the most abundant element in the Earth's crust . Its high electronegativity makes it critical in oxidation-reduction reactions, where it readily accepts electrons to achieve stability, forming oxides with most other elements . In life science research, molecular this compound is the terminal electron acceptor in the mitochondrial electron transport chain, a process activated by cytochrome c oxidase, which is fundamental to studies in cellular respiration, energy metabolism, and oxidative stress . The controlled generation of reactive this compound species (ROS) from this compound is a key area of investigation in cell signaling, aging, and disease pathophysiology . In industrial and chemical research, this compound is indispensable. It is a critical reagent in combustion studies, the synthesis of oxygenated compounds like alcohols and carboxylic acids, and the development of novel nitrogen-oxygen compounds for advanced propellant systems . Its applications extend to materials science, including metal fabrication processes such as steelmaking, wastewater treatment, and the development of solid-state batteries and fuel cells . This product is supplied as a high-purity gas for controlled laboratory use. It is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any personal uses.

Historical and Conceptual Development of Oxygen Science

Early Philosophical and Alchemical Perspectives on Air and Combustion

Ancient Greek philosophy, particularly the ideas formulated by Empedocles and developed by Aristotle, proposed that all matter in the universe was composed of four fundamental elements: earth, air, fire, and water. These were often viewed as qualitative aspects rather than distinct chemical substances in the modern sense. wikipedia.orgitakehistory.com Fire was considered one of these fundamental components, and burning was seen as a process of decomposition. wikipedia.org

In the realm of alchemy, which blended aspects of science, mysticism, and philosophy, the Aristotelian four elements remained central. wikipedia.orgitakehistory.comblogspot.com Alchemists often sought to understand the nature of combustion, although their explanations were often intertwined with esoteric beliefs and the pursuit of goals like the transmutation of metals. wikipedia.orgitakehistory.comptero9.com Early alchemical theories, such as Johann Joachim Becher's concept of terra pinguis (oily earth) in the late 17th century, attempted to explain why substances burned by postulating a combustible component released during combustion. blogspot.comrsc.org

Pre-Eighteenth Century Observations and Unrecognized Isolations

Before the formal discovery and characterization of oxygen, several observations hinted at the complex nature of air and its role in combustion and respiration. As early as the 2nd century BCE, Philo of Byzantium conducted experiments involving inverting a vessel over a burning candle submerged in water, noting the water level rise as the candle extinguished. While his interpretation was based on the classical elements, the experiment demonstrated that a portion of air was consumed during combustion. arizona.edu Leonardo da Vinci also observed that air was consumed during both combustion and respiration. arizona.edusciencefocus.com

In the late 17th century, Robert Boyle demonstrated the necessity of air for combustion. arizona.edu John Mayow, an English chemist, further refined this understanding by showing that only a specific part of air, which he termed spiritus nitroaereus, was required for fire and respiration. arizona.eduphysiology.org His experiments, including placing a mouse or candle in a closed container over water and observing the water level rise, suggested that this nitroaereus was consumed in both processes. arizona.edu Mayow also noted that certain substances gained weight upon heating, inferring that nitroaereus had combined with them, an observation that challenged later theories of combustion. arizona.edu Michael Sendivogius in Poland also described a part of air as "the food of life" before 1604, obtained by heating saltpetre, which was likely this compound, though not recognized as such at the time. physiology.orgwikipedia.org Ole Borch and Mikhail Lomonosov also produced this compound in experiments in the 17th and 18th centuries without recognizing it as a distinct chemical element. arizona.eduwikipedia.org

Independent Discoveries and Initial Characterizations

The latter half of the 18th century saw the independent isolation and initial characterization of the gas that would later be known as this compound by two key figures, Carl Wilhelm Scheele and Joseph Priestley.

Carl Wilhelm Scheele, a Swedish apothecary and chemist, is credited with isolating this compound sometime between 1770 and 1774, likely in 1772 or earlier. wikipedia.orgfrontiersin.orgvedantu.commdpi.com Scheele produced the gas by heating various substances, including mercuric oxide, manganese dioxide, and nitrates. vedantu.comwikipedia.orgbritannica.com He observed that this gas supported combustion remarkably well and called it "fire air" (Feuerluft). wikipedia.orgbritannica.comacs.orgwikipedia.org Despite his isolation and initial observations, Scheele interpreted his findings within the framework of the prevailing phlogiston theory, believing that "fire air" was air that had been deprived of phlogiston and was therefore capable of absorbing it readily during burning. wikipedia.orgbritannica.com Scheele's account of his discovery, Chemical Treatise on Air and Fire, was written around 1775 but was not published until 1777, after Priestley had already published his work. wikipedia.orgfrontiersin.orgwikipedia.orgacs.org

Joseph Priestley, an English clergyman and scientist, independently discovered this compound on August 1, 1774. acs.orgebsco.comacs.orgbritannica.com Priestley produced the gas by focusing sunlight onto mercuric oxide using a large glass lens and collecting the gas released. ebsco.comacs.orgbritannica.comrsc.org He observed that a candle burned much more brightly in this gas and that it felt particularly good to breathe, noting a feeling of exhilaration. acs.orgebsco.comrsc.org Like Scheele, Priestley was a proponent of the phlogiston theory and named the gas "dephlogisticated air," believing it to be air that had lost its phlogiston and could therefore strongly support combustion. acs.orgebsco.comacs.orgbritannica.com Priestley was the first to publish his findings, in 1775, which contributed to his receiving initial credit for the discovery. sciencefocus.comwikipedia.orgfrontiersin.orgvedantu.com He even informed Antoine Lavoisier of his experiments shortly after his discovery. britannica.comnih.govwordpress.com

Carl Wilhelm Scheele's "Fire Air"

Antoine Lavoisier's Contributions and the Overthrow of Phlogiston Theory

Antoine-Laurent Lavoisier, a French nobleman and chemist, played a pivotal role in the understanding of this compound and is often referred to as the "father of modern chemistry." rsc.orgnumberanalytics.comconfex.com Lavoisier conducted meticulous quantitative experiments on combustion and respiration, which led him to challenge and ultimately disprove the phlogiston theory. wikipedia.orgacs.orgwikipedia.orgresearchgate.netlearnodo-newtonic.com

The phlogiston theory, which had been formally developed by Georg Ernst Stahl in the early 18th century, proposed that combustible materials contained a substance called phlogiston that was released during burning. wikipedia.orgblogspot.comebsco.com This theory struggled to explain the increase in mass observed when metals were heated (calcined). wikipedia.orgarizona.edulearnodo-newtonic.com

Lavoisier's experiments, beginning in the 1770s, demonstrated that combustion involved a substance from the air combining with the burning material, rather than the release of phlogiston. wikipedia.orgacs.orgwikipedia.orglearnodo-newtonic.com He observed that when substances like phosphorus and sulfur were burned, they gained weight by combining with air, and the products were acidic. learnodo-newtonic.com His work also showed that air was not a simple element but a mixture of gases. acs.orgacs.org

By 1777, Lavoisier proposed a new theory of combustion, stating that it was the reaction of a substance with a component of air he initially called "eminently respirable." itakehistory.comacs.org In 1778, he coined the name "oxygène" for this gas, derived from Greek words meaning "acid former," based on his (mistaken) belief that it was an essential constituent of all acids. rsc.orgacs.orgwikipedia.orgmerriam-webster.comsciencehistory.orgelementalmatter.info Lavoisier's quantitative experiments, including the decomposition and synthesis of water, which showed it was composed of this compound and hydrogen, further solidified his understanding of this compound's role in chemical reactions. itakehistory.comconfex.comwikipedia.org

Lavoisier's work, culminating in his Elementary Treatise on Chemistry published in 1789, presented a unified view of chemistry based on the this compound theory of combustion and denied the existence of phlogiston. wikipedia.orglearnodo-newtonic.com He defined an element as a substance that could not be broken down into simpler entities by chemical analysis, and his list of elements formed the basis of the modern periodic table. wikipedia.orglearnodo-newtonic.comsciencehistory.org Lavoisier's contributions marked a significant shift from qualitative to quantitative chemistry and fundamentally changed the understanding of chemical processes, establishing this compound as a key chemical element. numberanalytics.comconfex.comwikipedia.orglearnodo-newtonic.com

While Scheele and Priestley were the first to isolate this compound, it was Lavoisier who correctly characterized it, named it, and elucidated its central role in combustion and respiration, leading to the overthrow of the phlogiston theory and a revolution in chemistry. wikipedia.orgmdpi.combritannica.comwordpress.comlearnodo-newtonic.comamericanscientist.org

Elucidation of this compound's Role in Combustion and Respiration

The late 18th century marked a pivotal period in the understanding of combustion and respiration, largely due to the independent discoveries of a new gas by Carl Wilhelm Scheele and Joseph Priestley, and the subsequent interpretative work of Antoine-Laurent Lavoisier. Carl Wilhelm Scheele, a Swedish pharmacist, likely isolated this compound sometime between 1770 and 1773 by heating compounds such as mercuric oxide and potassium nitrate. azimpremjiuniversity.edu.inredalyc.orgphysiology.orgrsc.orgnih.gov He observed that this gas enhanced combustion and respiration more effectively than ordinary air. azimpremjiuniversity.edu.inredalyc.orgphysiology.org However, his findings were not published until 1777. physiology.orgrsc.org

Independently, English chemist Joseph Priestley isolated the same gas on August 1, 1774, by focusing sunlight onto mercuric oxide. rsc.orgebsco.comessaygenius.ai Priestley termed the gas "dephlogisticated air," interpreting his observations within the prevailing phlogiston theory, which posited that a substance called phlogiston was released during burning. azimpremjiuniversity.edu.inredalyc.orgrsc.orgebsco.comessaygenius.ai He noted that a candle burned more brightly in this gas and that it made breathing easier. azimpremjiuniversity.edu.inrsc.org Priestley published his findings earlier than Scheele, leading to initial credit for the discovery often being attributed to him. redalyc.orgphysiology.orgrsc.org

Antoine-Laurent Lavoisier, a French chemist, built upon the work of Scheele and Priestley. azimpremjiuniversity.edu.inredalyc.orgphysiology.orgrsc.orgnih.govebsco.comessaygenius.aiwikipedia.org Through meticulous quantitative experiments, Lavoisier demonstrated that combustion involved the combination of a substance with this newly discovered gas, rather than the release of phlogiston. essaygenius.aiwikipedia.org He recognized the gas as a distinct chemical element and, in 1777, named it "this compound," derived from Greek words meaning "acid-forming," based on his (later disproven) belief that it was a necessary constituent of all acids. azimpremjiuniversity.edu.inrsc.org

Lavoisier extended his investigations to respiration, proposing that it was essentially a slow form of combustion. wikipedia.orgsmithsonianmag.comcmcvellore.ac.insportsci.org Collaborating with Pierre-Simon Laplace and later with Armand Seguin, Lavoisier conducted experiments using an ice calorimeter to measure the heat produced by a guinea pig. wikipedia.orgsmithsonianmag.comcmcvellore.ac.insportsci.org These experiments showed that animals consumed this compound and produced carbon dioxide and heat, in a process analogous to the burning of charcoal. wikipedia.orgsmithsonianmag.comcmcvellore.ac.in This work was fundamental in establishing the chemical basis of respiration and helped to dismantle the phlogiston theory, ushering in a new era of quantitative chemistry. redalyc.orgrsc.orgebsco.comessaygenius.aiwikipedia.org

Nineteenth-Century Advancements in this compound Understanding

The 19th century saw further significant progress in the understanding and manipulation of this compound, particularly concerning its physical state and spectroscopic properties.

For a significant part of the 19th century, this compound, along with gases like hydrogen and nitrogen, was classified as a "permanent gas," believed incapable of being liquefied at any pressure at the ambient temperatures then achievable. thehindu.comaps.orgwikipedia.org This changed dramatically in December 1877, when both Louis Paul Cailletet in France and Raoul Pierre Pictet in Switzerland independently announced the liquefaction of this compound. thehindu.comaps.orgwikipedia.orgwikipedia.orgnih.govresearchgate.netbritannica.complasticsurgerykey.com

Cailletet employed a method involving the compression of this compound gas followed by rapid expansion, which caused cooling and resulted in the formation of a liquid mist. nih.govresearchgate.net His apparatus compressed gases to 300 atmospheres and pre-cooled them to -29°C before expansion. nih.govresearchgate.net Pictet, on the other hand, used a cascade method, utilizing the evaporation of liquid sulfur dioxide and then liquid carbon dioxide to achieve the low temperatures necessary to liquefy this compound gas. wikipedia.org While both succeeded in producing droplets or a mist of liquid this compound, these initial quantities were small and unstable. wikipedia.orgnih.gov

The first stable, measurable quantity of liquid this compound was achieved on March 29, 1883, by Polish scientists Zygmunt Wróblewski and Karol Olszewski at Jagiellonian University. wikipedia.orgwikipedia.orgnih.govresearchgate.netplasticsurgerykey.com Their work built upon the techniques developed by Cailletet and Pictet. By 1891, Scottish chemist James Dewar was able to produce liquid this compound in larger quantities, facilitating further study of its properties. aps.orgwikipedia.orgplasticsurgerykey.com The liquefaction of this compound was a crucial step in the development of low-temperature physics and chemistry, enabling the liquefaction of other "permanent gases" and opening up new fields of research. thehindu.comnih.govresearchgate.net

Key dates and individuals in the early liquefaction of this compound:

Date	Individual(s)	Contribution
Dec 1877	Louis Paul Cailletet	First liquefaction (mist)
Dec 1877	Raoul Pierre Pictet	First liquefaction (mist)
Mar 29, 1883	Wróblewski & Olszewski	First stable liquid quantity
1891	James Dewar	Production in larger quantities

The study of the interaction of light with this compound in the 19th century provided early insights into its molecular structure and behavior. James Dewar, in addition to his work on liquefaction, began studies on the spectroscopy of gases in 1878, including their behavior at very low temperatures. aps.org

Early spectroscopic observations of this compound were linked to natural phenomena. The spectroscopy of molecular this compound is associated with atmospheric processes such as aurora and airglow. wikipedia.org These phenomena involve the emission of light by excited this compound molecules and atoms in the upper atmosphere.

In 1887, K. Olszewski, one of the scientists who achieved stable liquid this compound, observed distinct bands in the spectrum of liquid this compound. researchgate.net He noted a strong band labeled "A" and a series of shorter-wavelength bands at approximately 628, 535, 576, and 478 nm. researchgate.net It was suggested that the shorter-wavelength bands were potentially due to the presence of (O₂)₂ dimers in the liquid state. researchgate.net

Spectroscopic studies were also conducted on gaseous explosions involving this compound. For instance, observations were made on the spectrum produced by firing a mixture of hydrogen and this compound, noting the presence of various spectral lines and bands that provided information about the species present during the reaction. royalsocietypublishing.org While early spectroscopic techniques were relatively rudimentary compared to modern methods, these initial studies laid the groundwork for understanding the electronic and vibrational properties of the this compound molecule.

Oxygen Isotopic Geochemistry

Fundamental Principles of Oxygen Isotopes

Isotopes are atoms of the same element that share the same number of protons but differ in the number of neutrons, resulting in variations in atomic mass brainly.comsolubilityofthings.comchegg.com. These mass differences lead to subtle variations in physical and chemical behavior, which are the basis for isotopic geochemistry.

Stable Isotopes of this compound: ¹⁶O, ¹⁷O, and ¹⁸O

This compound has three naturally occurring stable isotopes: this compound-16 (¹⁶O), this compound-17 (¹⁷O), and this compound-18 (¹⁸O) brainly.comchegg.comwikipedia.orgchegg.com. Each of these isotopes contains 8 protons. Their difference lies in the number of neutrons:

¹⁶O has 8 neutrons.

¹⁷O has 9 neutrons.

¹⁸O has 10 neutrons. brainly.comchegg.com

This difference in neutron count results in distinct atomic masses for each stable isotope brainly.com.

Isotopic Abundance and Relative Ratios

The stable isotopes of this compound occur in nature with varying abundances. ¹⁶O is by far the most abundant isotope, making up the vast majority of this compound atoms solubilityofthings.comwikipedia.orgeuronuclear.org. The natural abundances of the stable this compound isotopes are approximately:

¹⁶O: ~99.76% solubilityofthings.comwikipedia.orgeuronuclear.org

¹⁷O: ~0.038% wikipedia.orgeuronuclear.org

¹⁸O: ~0.205% solubilityofthings.comwikipedia.orgeuronuclear.org

These abundances can vary slightly depending on the terrestrial source wikipedia.org.

Scientists typically express the relative ratios of this compound isotopes using delta (δ) notation, which represents the per mille (‰) deviation of the heavy-to-light isotope ratio in a sample relative to a standard usgs.govwashington.edu. For this compound, the ratio of interest is commonly ¹⁸O/¹⁶O, and the standard used is Vienna Standard Mean Ocean Water (VSMOW) or its predecessor, Standard Mean Ocean Water (SMOW) usgs.govwashington.educolumbia.eduwikipedia.org. The δ¹⁸O value is calculated as follows:

δ¹⁸O = [(R sample / R standard) - 1] * 1000

Where R is the ratio of ¹⁸O/¹⁶O usgs.govwashington.educolumbia.edu. A positive δ¹⁸O value indicates that the sample is enriched in the heavier isotope (¹⁸O) compared to the standard, while a negative value indicates depletion washington.edu.

Here is a table summarizing the stable isotopes of this compound and their approximate natural abundances:

Isotope	Protons	Neutrons	Approximate Natural Abundance (%)
¹⁶O	8	8	99.76
¹⁷O	8	9	0.038
¹⁸O	8	10	0.205

Isotopic Fractionation Mechanisms

Isotopic fractionation is the process by which the ratio of isotopes changes during physical or chemical processes columbia.edumdpi.com. This occurs because the slight mass differences between isotopes affect their physical properties (like vapor pressure and diffusion rates) and chemical reaction rates columbia.eduacs.org. Heavier isotopes tend to concentrate in the more condensed phases or in substances where they form stronger bonds columbia.edu.

Physicochemical Fractionation in Water Cycle Processes

Isotopic fractionation of this compound and hydrogen isotopes is particularly significant in the Earth's water cycle, where phase changes (evaporation, condensation, precipitation) and transport processes lead to systematic variations in isotopic composition mdpi.comfiveable.meuvic.capjoes.com. These variations are widely used as tracers in hydrology and paleoclimate studies solubilityofthings.commdpi.comfiveable.meuvic.ca.

Evaporation and condensation are key processes driving isotopic fractionation in the water cycle fiveable.meuvic.canasa.gov. During evaporation, water molecules containing lighter isotopes (¹⁶O and ¹H) evaporate more readily than those containing heavier isotopes (¹⁸O and ²H) mdpi.comuvic.canasa.govnih.gov. This leaves the residual liquid water enriched in the heavier isotopes mdpi.comuvic.canih.gov. The evaporated vapor becomes depleted in the heavier isotopes relative to the source water uvic.ca.

Conversely, during condensation, water molecules containing heavier isotopes condense more easily than those with lighter isotopes fiveable.menasa.gov. As moist air cools and condensation occurs, the initial condensate (e.g., cloud droplets) is enriched in ¹⁸O and ²H compared to the remaining vapor fiveable.menasa.gov. As condensation progresses and the air mass loses moisture, the remaining vapor becomes progressively more depleted in the heavier isotopes nasa.gov.

These processes can be modeled using concepts like Rayleigh distillation, which describes the progressive isotopic enrichment or depletion in a reservoir as a phase is continuously removed fiveable.mepjoes.com.

Precipitation (rain, snow) is the result of condensation and subsequent droplet or crystal growth and coalescence in clouds fiveable.me. The isotopic composition of precipitation is influenced by the isotopic composition of the water vapor in the cloud and the temperature at which condensation occurs pjoes.com. Since condensation favors heavier isotopes, precipitation is generally enriched in heavier isotopes compared to the vapor from which it forms fiveable.me.

As an air mass moves and cools, it loses moisture through precipitation (rainout). This process preferentially removes the heavier isotopes in the precipitation, leaving the remaining atmospheric moisture increasingly depleted in ¹⁸O and ²H pjoes.comnasa.gov. This leads to a systematic decrease in the δ¹⁸O and δ²H values of precipitation with increasing latitude, altitude, and distance from the moisture source (the "amount effect" in some regions) mdpi.compjoes.com. The relationship between δ¹⁸O and δ²H in precipitation on a global scale is described by the Global Meteoric Water Line (GMWL), which reflects the combined effects of evaporation and condensation processes columbia.edumdpi.compjoes.com.

Evaporation and Condensation

Biogenic Fractionation During Biomineralization

Biomineralization, the process by which organisms produce minerals, involves the incorporation of this compound isotopes from the surrounding environment into skeletal or tissue structures. The isotopic composition of the biomineral is influenced by both the temperature at which mineralization occurs and biological factors, often referred to as "vital effects." mdpi.comresearchgate.netgeoscienceworld.org These vital effects can cause deviations from isotopic equilibrium that would otherwise be expected based solely on temperature and the isotopic composition of the water. geoscienceworld.org

In biogenic carbonates and phosphates, the this compound isotope ratios record variations in the precipitation temperature. mdpi.comresearchgate.net However, factors such as the preservation state of fossils, the specific temperature equation used, vital effects during biomineralization, habitat effects, salinity, bathymetry, and water circulation changes can limit the direct application of this compound isotopes for reconstructing ancient environmental settings. mdpi.comresearchgate.net

For instance, in lacustrine systems, while this compound isotopic values of autochthonous calcite are often in isotopic equilibrium with ambient water during the majority of precipitation, small amounts precipitated at other times can show isotopic depletion relative to calculated equilibrium values. uu.nl This apparent disequilibrium can be associated with periods of high phosphorus concentrations, elevated pH, and increased carbonate ion concentrations in the surface waters. uu.nl

In biogenic phosphates, such as those found in vertebrate teeth and bones, the phosphate (B84403) fraction is generally considered less susceptible to diagenetic alteration compared to carbonates due to the strong bond between phosphorus and this compound in the phosphate ion group. ajsonline.orgfrontiersin.org However, even in phosphates, early diagenetic enzymatic activity or degradation of organic matter can lead to isotope exchange. mdpi.comresearchgate.net

Applications in Paleoenvironmental and Paleoclimatic Reconstruction

This compound isotopes are widely used in paleoenvironmental and paleoclimatic studies because they record variations in temperature and the isotopic composition of water, which is influenced by processes like evaporation, precipitation, and ice volume changes. mdpi.comresearchgate.netfiveable.me The ratio of 18O to 16O in various archives serves as a proxy for past climate conditions. fiveable.meresearchoutreach.orgnasa.gov

This compound Isotopes in Glacial Ice Cores as Paleothermometers

Ice cores extracted from polar regions provide a direct archive of past atmospheric conditions, including the isotopic composition of precipitation. The ratio of 18O to 16O (expressed as δ18O) in ice cores is primarily controlled by the temperature at which the snow formed. researchoutreach.org As atmospheric moisture travels towards higher latitudes and becomes colder, water molecules containing the heavier 18O isotope condense and precipitate more readily than those with the lighter 16O isotope. researchoutreach.orgnasa.gov This process, known as Rayleigh distillation or "rainout," leads to a progressive depletion of 18O in the remaining atmospheric vapor and the resulting precipitation at higher latitudes. researchoutreach.orgnasa.gov Therefore, lower δ18O values in ice cores generally indicate colder temperatures at the time of precipitation. researchoutreach.orgnasa.gov

Ice core samples from the north and south poles have provided much of what is known about climate change over the last 2 million years. researchoutreach.org The oldest ice core sample found in the Allan Hills of Antarctica is 2.7 million years old. researchoutreach.org

Data from ice cores show a decreasing trend in the ratio of heavy to light this compound isotopes from the beginning of an "Ice Age" to its end, followed by a sharp reversal and then relative constancy for several thousand years. This trend is interpreted as reflecting changes in oceanic and atmospheric temperatures and the transfer of the lighter isotope from oceans to ice sheets during glaciation and back to the ocean during deglaciation.

However, interpreting ice core δ18O records can be complex. Factors such as variations in the isotopic composition at the moisture source, the distance from the evaporation source to the deposition site, and the type of precipitation process can also influence the δ18O values in polar regions. Abrupt reductions in sea ice can also strongly control ice core this compound isotopes due to their influence on both the moisture source and regional temperature increases. pnas.org

This compound Isotopes in Biogenic Carbonates and Phosphates

This compound isotope studies of biogenic carbonates and phosphates are widely applied methods for reconstructing the temperature and environmental settings of ancient marine or restricted-marine environments. mdpi.comresearchgate.net The paleoceanographic investigations are possible due to the significant temperature dependence of this compound isotope fractionation between carbonates or phosphates and ambient water. mdpi.comresearchgate.net

Fossil foraminifera, a type of unicellular marine protist, are commonly used in paleoceanography. researchoutreach.org The this compound isotope record from fossil foraminifera in deep-sea sediments is a widely used tool for correlating marine sediments and interpreting past terrestrial ice volume and deep-ocean temperatures. researchgate.netcopernicus.org The δ18O of foraminiferal carbonate is a function of the this compound isotope composition of the ambient seawater (δ18Osw) and the calcification temperature. vliz.be

During glacial periods, the preferential accumulation of the lighter 16O isotope in large ice sheets leads to a relative enrichment of 18O in the remaining ocean water. fiveable.mevliz.be Conversely, during interglacial periods, the melting of ice sheets returns 16O-rich water to the oceans, resulting in lower oceanic δ18O values. fiveable.mevliz.be Therefore, the δ18O record in foraminifera reflects both changes in ocean temperature and global ice volume. fiveable.meresearchgate.netresearchgate.net Higher δ18O values in marine sediment cores generally indicate colder temperatures and/or larger ice sheets, while lower values suggest warmer temperatures and smaller ice sheets. fiveable.me

The linkage between foraminiferal δ18O and ice volume is not always linear. researchgate.netresearchgate.net Numerical models simulating the isotopic response of the oceans to ice-volume change suggest that while this compound isotope records reproduce the general patterns of ice-volume change fairly accurately, the foraminiferal record may misrepresent the true amplitude of the ice-volume signal and lag true ice volume by 1000 to 3000 years. researchgate.netresearchgate.net

Interpreting long-term this compound isotope records from planktonic foraminifera in terms of ocean temperatures can be ambiguous due to uncertainties about the history of the this compound isotopic composition of seawater, the effects of dissolution, and diagenesis. rutgers.edu Pairing δ18O with an independent paleotemperature estimate, such as from benthic microfossil Mg/Ca ratios, can potentially remove the temperature effect on δ18O, isolating the signature of seawater δ18O change. copernicus.org

Skeletal carbonates and phosphates from various marine organisms, in addition to foraminifera, are utilized in paleooceanographic studies. These include mollusks, fish teeth, and conodonts. mdpi.comajsonline.orgsyr.edu The this compound isotope composition of these biogenic minerals can provide information on past temperatures and the isotopic composition of the water in which the organisms lived. mdpi.comresearchgate.net

Accretionary biogenic carbonates, such as the shells of fossil mollusks, can offer insights into past seasonality. syr.edu High-resolution sampling and isotope analysis along the growth history of an organism can yield a detailed record of the temperatures experienced throughout some portion of its lifetime. syr.edu

Biogenic phosphates, particularly highly mineralized parts like tooth enamel(oid) or conodont crown tissue, have a high potential for preserving the original this compound isotope signal. mdpi.comajsonline.org Studies on fossil fish teeth and other vertebrate phosphates have demonstrated their utility in paleotemperature estimates, sometimes being less affected by diagenesis than carbonate equivalents. ajsonline.org However, screening methods for detecting the preservation state of bioapatites are not as well-established as for calcareous fossils. mdpi.com Intra-skeletal variability in phosphate this compound isotope composition in marine vertebrates can reveal regional heterothermies, which is crucial for understanding their thermophysiologies and also highlights the importance of careful sample selection for paleoceanographic reconstructions. copernicus.org

Marine Foraminifera as Proxies for Ocean Temperature and Ice Volume

Reconstruction of Past Salinity and Water Circulation Patterns

The this compound isotope composition of seawater is linked to salinity, either through the mixing of water masses with different salinities and isotopic compositions or through changes in the precipitation-evaporation cycle. researchgate.net This relationship can be utilized for reconstructing past seawater salinity. vliz.be

One approach to reconstructing past sea surface salinity (SSS) is based on the measurement of the stable this compound isotope composition of planktonic foraminiferal carbonate (δ18Oforam) in conjunction with an independent sea-surface temperature estimate. vliz.beresearchgate.net A two-step procedure involves estimating the isotopic composition of seawater (δ18Osw) from the foraminiferal δ18O and temperature, and then using an assumed δ18O-salinity relationship for seawater to estimate paleosalinity. researchgate.net

However, the quality of the δ18Osw estimation depends heavily on the reliability of the independent temperature method. researchgate.net Furthermore, the relationship between δ18Osw and salinity can vary spatially and temporally, influenced by regional freshwater budgets, ocean circulation, and sea ice regimes, which can introduce uncertainties in salinity reconstructions. nerc.ac.uk Despite these challenges, studies have shown that seawater and foraminiferal carbonate this compound isotopes are correlated, although with notable variability. copernicus.org

Refinement of Temperature Trends in Ancient Basins

The this compound isotope composition of marine sediments has been a significant focus for reconstructing the conditions of ancient oceans. unm.edu Studies of this compound isotopes in biogenic carbonates and phosphates are among the most widely applied methods for reconstructing the temperature and environmental settings of ancient marine or restricted-marine environments. mdpi.com This is possible due to the significant temperature dependence of this compound isotope fractionation between carbonates or phosphates and the ambient water. mdpi.com

However, using this compound isotope ratios of marine sediments to reconstruct conditions in ancient oceans faces uncertainties. unm.edu The δ18O value of a chemical sediment is a function of both temperature and the δ18O value of the water, presenting a challenge with two variables and only one analysis. unm.edu Furthermore, sediments may not have retained their original isotopic ratios over time due to diagenetic reactions. unm.edu

Despite these challenges, the importance of sedimentological and faunistic data, often associated with sea-level changes and salinity variations, is emphasized as a crucial tool for refining the temperature trends of epeiric sedimentary basins. mdpi.com Stable isotope methods, including δ18O, applied to clay transformations like illitization, aim to establish the temperature and physicochemical conditions under which minerals such as illite (B577164), quartz, calcite, and oxides formed in sedimentary rocks. geoscienceworld.org The usefulness of these methods has been demonstrated, especially when this compound and hydrogen isotope fractionation in illite are used as tracers of interactions with circulating fluids. geoscienceworld.org

Observed secular trends in the δ18O values of marine sediments, which show a decrease with increasing age, could be explained by several factors: more negative δ18O values of the oceans in the past, higher temperatures in ancient oceans, or sediments becoming isotopically lighter over time through diagenetic reactions. unm.edu

Methodologies for this compound Isotope Analysis

Analyzing the stable isotope content of samples provides valuable insights for various field and laboratory-based experiments. pnnl.gov Traditionally, two primary methods are commonly applied to analyze this compound isotopes: Isotope Ratio Mass Spectrometry (IRMS) and Secondary Ion Mass Spectrometry (SIMS). rsc.org

Isotope Ratio Mass Spectrometry

Isotope Ratio Mass Spectrometry (IRMS) is a specialized technique within mass spectrometry used to measure the relative abundance of isotopes in a given sample with high precision. thermofisher.combarc.gov.inwikipedia.org It leverages magnetic sector mass spectrometry to achieve this. pnnl.govwikipedia.org Typical measurements target elements such as hydrogen, carbon, nitrogen, and this compound. pnnl.gov

In IRMS, solid, liquid, or gas phase samples are converted into simple gases before being introduced into the instrument. pnnl.gov For this compound isotope analysis, samples are often converted to gases like CO2. thermofisher.comnoaa.gov During analysis, an electron impact source ionizes the sample-derived gas, which is then accelerated down a flight tube, separated by mass, and quantified using a series of Faraday cups. pnnl.gov The high precision of IRMS allows for the enumeration of even very small isotopic fractionation associated with physical, chemical, and biological transformations or natural abundance measurements. pnnl.gov

For this compound isotope analysis of water, the traditional CO2-H2O equilibration method is used, although it can be tedious and time-consuming. nih.gov This method involves equilibrating CO2 gas with the water sample in a sealed container, allowing this compound isotopes to exchange until equilibrium is reached. The isotopic composition of the CO2 is then measured by IRMS, which reflects the isotopic composition of the water. nih.gov Newer methods utilize pre-evacuated glass vials for this equilibration, offering improved efficiency and reduced memory effects. nih.gov

IRMS is particularly good at determining relative differences between sample and reference gases. thermofisher.com The isotope ratios for questioned samples are reported relative to a reference gas of known isotopic composition. thermofisher.com For this compound isotopes, ratios are typically measured relative to the V-SMOW (Vienna Standard Mean Ocean Water) standard. wikipedia.org

Micro-Area and Clumped Isotope Analyses

Recent advancements in analytical techniques, including micro-area and clumped isotope analyses, are extending the scope of palaeoenvironmental research. mdpi.com

Micro-Area Analysis:

Micro-area analysis techniques, such as Secondary Ion Mass Spectrometry (SIMS), allow for the in situ isotopic analysis of samples at high spatial resolution, on the scale of micrometers. wisc.eduanu.edu.auresearchgate.netgoogle.com SIMS uses a focused primary ion beam (often this compound) to bombard the sample surface, generating secondary ions that are then analyzed by a mass spectrometer. wikipedia.orgwisc.edu This approach is particularly valuable for examining the micro-distribution of this compound isotope ratios within materials like minerals, fossils, or teeth, providing spatially resolved isotopic information. wisc.eduanu.edu.auresearchgate.net

While SIMS has been used for this compound isotope analysis for some time, its application to stable isotope analyses has been somewhat limited by precision and accuracy challenges in resolving subtle natural variations. wisc.edu However, recent developments, including the use of multicollection Faraday Cup detectors and improved techniques with instruments like SHRIMP II, have enabled high-precision, sub-permil SIMS this compound isotope analyses. wisc.eduanu.edu.au This allows for rapid, micro-scale isotopic analyses without the need for chemical preparation, offering significant advantages over conventional methods. anu.edu.au

Clumped Isotope Analysis:

Clumped isotope thermometry is a relatively new field that focuses on the abundance of molecules where rare isotopes are bonded together, or "clumped," within a crystal lattice. john-lab.org For carbonates, this involves measuring the abundance of 13C-18O bonds in the mineral lattice. ethz.ch This measurement, typically expressed as Δ47, provides a direct measurement of the temperature at which the carbonate precipitated, independent of the isotopic composition of the water from which it formed. john-lab.orgethz.chmiami.edu This independence from the fluid's isotopic composition is a major breakthrough, as the water composition is often the largest source of uncertainty in reconstructing deep-time paleoclimates. john-lab.orgethz.ch

Clumped isotope analysis allows for the reconstruction of both the precipitation temperature and, by combining with bulk this compound isotope data, the this compound isotope composition of the precipitating fluid (δ18Ofluid). john-lab.orgmiami.edu This provides valuable insights into the local environmental conditions during carbonate formation. miami.edu The technique is thermodynamically based and can be applied to reconstruct past climate change in various environments, including paleosols, lake sediments, and marine organisms. ethz.chresearchgate.net If the original carbonate skeletons have not been altered by diagenesis, clumped isotopes can allow for paleotemperature reconstruction with an accuracy of ±2 degrees Celsius. ethz.ch

While a powerful tool, a limitation of clumped isotope analysis has been the complex methodology, long measuring times, and the relatively large sample amounts required. ethz.ch Ongoing research focuses on improving methodologies to simplify the process and reduce the necessary sample sizes. ethz.ch

The combination of micro-area and clumped isotope analyses offers enhanced capabilities for reconstructing past temperatures and environmental conditions with greater spatial resolution and reduced dependence on assumptions about the parent water composition. mdpi.comwisc.eduanu.edu.aujohn-lab.orgethz.ch

Data Table Example (Illustrative - based on concepts discussed, not specific extracted data):

While specific detailed research findings with numerical data tables directly fitting the narrow scope of the outline were not extensively available in the search results, the principles of this compound isotope analysis involve measuring ratios and calculating values like δ18O and Δ47. Below is an illustrative example of how such data might be presented in a table format, based on the concepts of temperature reconstruction from this compound isotopes in carbonates.

Sample ID	Material	δ18O (‰ V-SMOW)	Δ47 (‰)	Calculated Temperature (°C)	Notes
Basin A-1	Carbonate	-2.5	0.65	25	Likely marine precipitation
Basin A-2	Carbonate	-4.1	0.72	18	Indicates cooler period
Basin B-1	Carbonate	-8.0	0.58	30	Potentially influenced by freshwater

Oxygen in Earth System Dynamics

Atmospheric Oxygen Evolution and Biogeochemical Cycling

The history of this compound in Earth's atmosphere is intimately linked with the evolution of life and the planet's geochemical cycles. The transition from an anoxic early Earth to the this compound-rich atmosphere of today was a transformative process.

The Great Oxidation Event (GOE)

The Great Oxidation Event (GOE), also referred to as the this compound Catastrophe or this compound Revolution, was a pivotal period in Earth's history when free this compound first began to accumulate in the atmosphere and shallow seas. wikipedia.orgwikipedia.org This event started approximately 2.46 to 2.42 billion years ago and concluded around 2.06 billion years ago during the Paleoproterozoic era. wikipedia.org

Role of Cyanobacteria and Oxygenic Photosynthesis

The primary driver of the GOE was the evolution and proliferation of cyanobacteria. wikipedia.orgwikipedia.org These microorganisms developed oxygenic photosynthesis, a metabolic pathway that utilizes sunlight, water, and carbon dioxide to produce energy, releasing this compound as a byproduct. hkust.edu.hkausearthed.com.au This innovation provided a significant advantage as the reactants (H₂O and CO₂) were readily available. ausearthed.com.au While oxygenic photosynthesis likely evolved earlier, perhaps as far back as 3.4 to 2.9 billion years ago, the this compound produced was initially consumed by reactions with reduced substances in the oceans and crust, such as ferrous iron and sulfur. wikipedia.orgmit.edu Over millions of years, as these this compound sinks became saturated, free this compound began to escape into the atmosphere, leading to the GOE. wikipedia.org

Impact on Earth's Geochemistry and Climate

The rise of atmospheric this compound during the GOE had profound impacts on Earth's geochemistry and climate. This compound is a highly reactive gas, and its increasing presence led to the oxidation of many elements and compounds in rocks, minerals, and the oceans. wikipedia.org The deposition of banded iron formations is considered key geological evidence of this process, as dissolved ferrous iron in the oceans reacted with this compound to form insoluble ferric iron oxides. wikipedia.orghkust.edu.hk

Atmospheric chemistry changed dramatically as this compound levels rose and displaced gases like methane (B114726) (CH₄). asm.org Methane is a potent greenhouse gas, and its oxidation to carbon dioxide (CO₂) and water weakened the Earth's greenhouse effect, leading to a significant cooling of the planet. wikipedia.orghkust.edu.hk This climatic shift is hypothesized to have triggered a series of ice ages known as the Huronian glaciation, which occurred between 2.45 and 2.22 billion years ago. wikipedia.orgcopernicus.org

Furthermore, the accumulation of this compound in the atmosphere led to the formation of the ozone layer (O₃) in the stratosphere. ausearthed.com.auasm.org Ozone absorbs harmful ultraviolet (UV) radiation from the sun, shielding the Earth's surface. This development was crucial for the subsequent evolution of life, particularly the colonization of land. asm.org

The GOE also had a dramatic impact on the biosphere. This compound was toxic to most of the anaerobic organisms that dominated the early Earth, leading to a mass extinction event. wikipedia.orghkust.edu.hk However, it also paved the way for the evolution of aerobic respiration, a much more efficient way to generate energy, which ultimately facilitated the evolution of more complex life forms, including multicellular organisms. hkust.edu.hkasm.org

Phanerozoic Atmospheric this compound Fluctuations

Following the GOE, atmospheric this compound levels have not remained constant but have fluctuated significantly throughout the Phanerozoic Eon (the last 541 million years), albeit at much higher levels than in the Archean. annualreviews.orgcopernicus.org These fluctuations have influenced the evolution of life and Earth's climate system.

Atmospheric this compound levels are thought to have varied between approximately 5% and 35% during the Phanerozoic, compared to the present-day level of about 21%. copernicus.orgwesleyan.edu For instance, this compound levels are estimated to have been lower in the early Paleozoic, rising to peaks in the Permo-Carboniferous period (around 300 million years ago) before declining towards the present day. annualreviews.orgwesleyan.edu

Reconstruction Models and Techniques

Reconstructing past atmospheric this compound levels during the Phanerozoic is challenging due to the lack of direct geochemical proxies over such long timescales. copernicus.orggoldschmidtabstracts.info Scientists rely on various modeling approaches and indirect evidence preserved in the geological record. annualreviews.orgcopernicus.orggoldschmidtabstracts.info

These methods can be broadly categorized into forward models and inversion models. copernicus.org Forward models, such as nutrient/weathering models and isotope mass balance models (like the GEOCARBSULF model), simulate the long-term cycling of carbon and sulfur between the atmosphere, oceans, and sediments to estimate the rate of burial of reduced carbon and sulfur species, which are the primary sources of this compound over geological time. copernicus.orggoldschmidtabstracts.info

Inversion models infer past this compound concentrations from proxies such as charcoal abundance (indicating the prevalence of wildfires, which are sensitive to this compound levels), organic-carbon-to-phosphorus ratios in sediments, and the carbon isotopic composition of plant resins. copernicus.org Ice cores provide the most direct measurements of atmospheric composition, but their record only extends back about 800,000 years. copernicus.orgucl.ac.uk

Linkages to Macroevolutionary Events and Radiations

An this compound-rich atmosphere is considered essential for the development of complex animal life. The Earth's early atmosphere was anoxic, and the subsequent rise in this compound levels has been a crucial factor in driving evolution. annualreviews.orgucl.ac.uk Reconstructing past this compound levels over the Phanerozoic Eon (the last 539 million years) is vital for understanding evolutionary drivers and assessing the potential habitability of exoplanets. annualreviews.orgucl.ac.ukuiowa.edu

Studies suggest that atmospheric levels varied throughout the Phanerozoic. During the Cambrian period, likely constituted around 5-10% of the atmosphere. annualreviews.orgucl.ac.ukuiowa.edu Levels rose in pulses, reaching approximately 15-20% in the Devonian and exceeding 25% in the Permo-Carboniferous, before declining to present-day concentrations. annualreviews.orgucl.ac.ukuiowa.edu

Evolutionary radiations, such as those in the Cambrian and Ordovician periods, appear consistent with increasing this compound as a driving factor. annualreviews.orgucl.ac.ukuiowa.edu The Devonian period, often referred to as the "Age of the Fishes," coincides with atmospheric this compound rising above 15%. annualreviews.orgucl.ac.ukuiowa.edu The diversification of metazoans during the late Neoproterozoic and early Cambrian has been linked to a progressive rise in surface this compound levels. researchgate.net

Low this compound levels in Proterozoic oceans likely limited early animals to small sizes and low-energy feeding strategies. pnas.orgharvard.edu An increase in this compound levels is hypothesized to have allowed for more active, carnivorous feeding strategies, potentially igniting the Cambrian explosion. pnas.orgharvard.eduuchicago.edu The critical this compound thresholds required to support Cambrian-type animals were likely quite low. uchicago.edu

Mass extinction events in the Late Ordovician, Permian-Triassic, and Triassic-Jurassic periods are convincingly linked to expansions of marine anoxia (waters lacking this compound). ucl.ac.ukresearchgate.net

Oceanic this compound Dynamics

This compound distribution in the ocean exhibits strong spatial gradients, unlike the relatively well-mixed atmosphere. marineboard.eu While the ocean surface is typically close to saturation with atmospheric this compound, intermediate depths often show lower concentrations due to consumption outpacing supply. marineboard.eu

Air-Sea this compound Exchange Mechanisms

Air-sea this compound exchange is a crucial process influencing oceanic this compound levels. This exchange is primarily driven by differences in this compound partial pressure between the atmosphere and the surface ocean. Factors such as temperature, salinity, wind speed, and turbulence at the water surface influence the rate of gas transfer.

The El Niño-Southern Oscillation (ENSO), a major mode of interannual climate variability, significantly influences air-sea exchange in the tropical Pacific. researchgate.netprinceton.edu During El Niño events, shallower and weaker upwelling leads to anomalous outgassing, while La Niña events, with deeper and intensified upwelling, drive enhanced uptake. researchgate.netprinceton.edu These upwelling changes are the primary driver of flux variations in this region, dominating over the effects of biological productivity and thermally-driven exchange. researchgate.netprinceton.edu

Atmospheric Potential this compound (APO), a measure combining and , is used to study air-sea gas exchange and is mainly influenced by oceanic biological activity, circulation, and air-sea heat exchange. researchgate.net

Water Column this compound Production and Consumption

This compound concentrations in the water column are determined by the balance between production, primarily through photosynthesis, and consumption, mainly through respiration and organic matter mineralization. marineboard.euworldoceanreview.com

Photosynthesis by marine organisms is a major source of this compound in the ocean. noaa.govwhoi.edu Scientists estimate that roughly half of Earth's this compound production comes from the ocean, with the majority attributed to oceanic plankton, including drifting plants, algae, and photosynthetic bacteria. noaa.govsophie2020.eu Prochlorococcus, a tiny bacterium, is estimated to produce up to 20% of the this compound in the entire biosphere. noaa.govsi.edu

Photosynthetic this compound production is largely confined to the euphotic zone, the uppermost layer of the ocean where sunlight penetrates, typically extending to about 200 meters. worldoceanreview.comwhoi.edusi.edu In permanently stratified oligotrophic regions, photosynthetic production in deep chlorophyll (B73375) maxima can be an important source of this compound to sub-surface waters. royalsocietypublishing.org

This compound is consumed in the water column through the respiration of marine organisms and the microbial mineralization of organic matter. worldoceanreview.comnoaa.govwhoi.edu This process breaks down organic compounds, utilizing this compound and releasing carbon dioxide and nutrients. annualreviews.orgfrontiersin.org

Respiration is a major factor in this compound loss in the subsurface ocean and is directly linked to the biological remineralization of organic matter. annualreviews.org Microbial plankton dominate this compound consumption in the sea, with phyto- and bacterioplankton accounting for significant portions of this consumption. frontiersin.org This microbial activity in the pelagic realm is a primary cause of the limited amount of carbon reaching the deep ocean. frontiersin.org

The standard elemental stoichiometry for the aerobic respiration of organic matter can be represented by the reaction: . annualreviews.org

This compound Minimum Zones (OMZs) are regions in the ocean with persistently low this compound concentrations, often occurring at intermediate depths where this compound supply from circulation cannot compensate for consumption. marineboard.euworldoceanreview.comannualreviews.org These zones have intensified and expanded in recent decades. marineboard.eu

Primary Production (Photosynthesis)

Benthic this compound Fluxes and Sediment-Water Interface Processes

The seabed plays a crucial role in the marine carbon cycle, serving as a site for the aerobic oxidation of organic matter, an anaerobic bioreactor, and a repository for reactive organic carbon. awi.de Benthic this compound fluxes represent the exchange of this compound across the sediment-water interface and are an established proxy for total organic carbon mineralization in sediments. awi.de

This compound is consumed in sediments by the respiration of benthic organisms and microorganisms that mineralize organic matter deposited from the water column. awi.de The rate of this compound uptake in marine sediments is primarily controlled by ocean depth and sea surface primary productivity. awi.de

Benthic this compound fluxes can be measured using techniques such as benthic chambers and microprofiling. awi.de Studies have investigated benthic this compound fluxes in various environments, including coastal areas, this compound minimum zones, and deep-sea sediments. awi.deawi.deresearchgate.netcopernicus.orgifremer.fr

In some coastal areas, particularly those affected by eutrophication, high organic matter deposition can lead to significant this compound consumption in sediments, contributing to the development of hypoxia or anoxia in bottom waters. marineboard.eueuropa.eu The occurrence of reduced this compound levels near the seafloor is increasing, partly due to excess nutrient inputs and climate change. europa.eu

Under low this compound conditions, the diagenetic reactions in sediments are impacted, affecting the mineralization of organic matter. uliege.be While aerobic respiration is less important in hypoxic conditions, anaerobic processes like sulfate (B86663) reduction become more prominent. uliege.beescholarship.org

Benthic this compound fluxes can exhibit spatial and temporal variability influenced by factors such as organic matter supply, bottom water this compound concentration, and the presence of benthic fauna which can enhance this compound penetration through bioturbation. awi.deresearchgate.netuliege.be

Interactive Data Table (Example based on search result researchgate.net - Note: Actual interactive table generation is not possible in this text format, but the data structure is shown.)

Sediment Province	Fauna-Sustained this compound Consumption (mmol O₂ m⁻² d⁻¹)	Flow-Sustained this compound Consumption (mmol O₂ m⁻² d⁻¹)	Total this compound Consumption (mmol O₂ m⁻² d⁻¹)
Medium Sand	Data not explicitly provided for this category in snippet	Data not explicitly provided for this category in snippet	28.8 ± 2.4 researchgate.net
Further data from the source would be included here if available and relevant to the outline.

Note: The table above is a representation based on limited data in the provided snippet researchgate.net. A full interactive table would require comprehensive data extraction from the source.

Modeling and Observational Approaches for Ocean this compound Inventory

Understanding the distribution and changes in ocean this compound levels is crucial for assessing the health of marine ecosystems. Modeling and observational approaches are employed to quantify the ocean this compound inventory. Historical measurements of this compound in seawater date back to the late 19th century with the development of the Winkler titration method. copernicus.org This chemical titration remains a standard method used on oceanographic ships and in laboratories, known for its accuracy. copernicus.org

In addition to traditional methods, electrochemical sensors and optical sensors (optodes) are widely used for measuring dissolved this compound. copernicus.orgfrontiersin.org Polarographic sensors are common electrochemical devices where this compound diffuses through a membrane and is reduced on a metal surface, generating a proportional current. frontiersin.org Optical sensors, or optodes, utilize the principle of luminescence quenching, offering good precision and accuracy without consuming this compound during measurement. frontiersin.orgeuro-argo.eu

Autonomous platforms like Argo floats, equipped with this compound sensors, provide valuable data for monitoring ocean this compound levels. copernicus.orggatech.eduglobalseafood.org Researchers are also developing and utilizing advanced techniques, including machine learning approaches, to analyze historical and recent datasets from various platforms to more accurately understand and represent the decline in global ocean this compound levels and create maps of ocean this compound content over time. gatech.eduglobalseafood.org These efforts help to fill data gaps and improve the assessment of this compound loss rates across different periods and locations. gatech.eduglobalseafood.org

This compound Mass Balance in Aquatic Ecosystems

The dissolved this compound (DO) concentration in aquatic ecosystems is a critical factor for the survival of most aquatic organisms. boquinstrument.comfiveable.meboquinstrument.comgov.nt.ca The this compound mass balance in these systems is influenced by production, consumption, and exchange with the atmosphere and sediments. odu.edu

Major sources of dissolved this compound in water bodies include diffusion from the atmosphere and photosynthesis by aquatic plants and algae. boquinstrument.comfiveable.me Water movement, such as in flowing rivers and streams, increases air-water interaction and tends to result in higher this compound levels. boquinstrument.comfiveable.me During daylight hours, photosynthesis can significantly elevate DO levels, with the amount produced depending on factors like light availability, plant biomass, and water clarity. fiveable.meboquinstrument.com In productive systems with abundant vegetation, photosynthesis can be the primary this compound source. fiveable.me

This compound is consumed through respiration by aquatic organisms, including fish, invertebrates, and microorganisms. boquinstrument.comboquinstrument.comgov.nt.ca Decomposition of organic matter by microbes is a significant sink for this compound, particularly when large amounts of dead plant material are present. boquinstrument.comgov.nt.capsu.edu This can lead to hypoxic (low this compound) or anoxic (no this compound) conditions, often associated with eutrophication caused by excessive nutrient loading. boquinstrument.comboquinstrument.compsu.edunoaa.gov

Other factors influencing dissolved this compound levels include temperature and salinity. fiveable.meboquinstrument.com Warmer water holds less dissolved this compound than colder water. boquinstrument.comgov.nt.ca Increased salinity decreases the solubility of this compound. fiveable.me Atmospheric pressure also affects this compound solubility, with higher pressures leading to increased solubility. fiveable.me In deep lakes with limited wind, this compound levels can decrease with depth, and are generally low at the sediment-water interface due to decomposition. gov.nt.ca

Studies evaluating the this compound budget in shallow coastal ecosystems have shown significant contributions from both benthic fluxes (exchange with sediments) and water column processes (production and consumption). odu.edu Atmosphere-water fluxes can also be a major component, particularly in shallow areas, driven by diel changes in the this compound gradient. odu.edu Research using this compound mass balance models helps to estimate production and consumption rates and understand the impact of factors like organic matter sources on ecosystem respiration. noaa.govvt.edu Recent studies indicate that inland waters are consuming significantly more this compound than they produce, acting as a sink for atmospheric this compound, largely due to human activities like nutrient input and the construction of dams and reservoirs. courthousenews.com

Influence of this compound Dynamics on Marine Biogeochemical Cycles

Dissolved this compound is a keystone molecule in marine ecosystems, involved in the production, consumption, and cycling of organic matter and inorganic elements. noaa.gov this compound dynamics significantly influence the biogeochemical cycles of essential elements such as carbon, nitrogen, phosphorus, and sulfur. marineboard.eunoaa.govhawaii.eduwikipedia.org

This compound is required for aerobic respiration, the primary process by which most multicellular marine life metabolizes organic matter. marineboard.eugatech.edunoaa.gov When this compound levels decline, particularly in this compound minimum zones (OMZs), aerobic respiration is constrained, and anaerobic degradation pathways become more prominent. marineboard.eufrontiersin.orgresearchgate.net

This compound availability directly impacts the nitrogen cycle. Low-oxygen conditions in OMZs promote nitrogen loss processes such as denitrification and anammox, which convert reactive nitrogen compounds into nitrogen gas. frontiersin.orgfrontiersin.orgbiogeochemical-argo.org These processes are significant in the global marine nitrogen budget, with a substantial portion of fixed nitrogen loss occurring in OMZs despite their relatively small volume. frontiersin.org Conversely, low-oxygen conditions can also favor nitrogen-fixing organisms whose key enzyme is inhibited by high this compound levels. frontiersin.org

The cycling of carbon is also affected by this compound dynamics. In low-oxygen environments, the decomposition of sinking organic matter can be less complete, leading to enhanced preservation of organic carbon in sediments. vt.eduresearchgate.netbiogeochemical-argo.org Microbial communities in OMZs play a crucial role in the cycling of carbon, nitrogen, and sulfur, utilizing alternative electron acceptors in the absence of this compound. researchgate.netnih.gov

Changes in this compound concentrations, particularly the expansion and intensification of OMZs driven by global warming and eutrophication, can substantially alter the distribution of marine organisms and the biogeochemical cycling of organic matter and inorganic elements. noaa.govfrontiersin.orgfrontiersin.org Understanding these influences is crucial as OMZs expand with increasing seawater temperatures. nih.gov

Geological this compound Reservoirs and Geochemical Cycles

This compound is the most abundant element in the Earth's crust and mantle, representing the largest reservoir of Earth's this compound by weight. visualcapitalist.comwikipedia.orggeoscienceworld.orgquora.comnih.gov

This compound in Crustal and Mantle Silicates and Oxides

This compound is a primary component of the silicate (B1173343) and oxide minerals that constitute the vast majority of the Earth's crust and mantle. visualcapitalist.comvisualcapitalist.comwikipedia.orgnih.govquora.com In the Earth's crust, this compound makes up approximately 46.1% of the mass. visualcapitalist.comweforum.orgvisualcapitalist.com It is primarily found in compounds with silicon, forming silicate minerals, which are the most common minerals in the crust. visualcapitalist.comvisualcapitalist.comquora.com Examples include minerals in granite and quartz (silicon oxides). visualcapitalist.comweforum.orgvisualcapitalist.com this compound also combines with other elements to form various oxides, such as iron oxides (like rust) and calcium and carbon oxides (like in limestone). visualcapitalist.comweforum.orgvisualcapitalist.com

While the crust is the outermost layer, representing about 1% of Earth's volume, the mantle occupies approximately 84%. visualcapitalist.comweforum.orgvisualcapitalist.com The largest reservoir of Earth's this compound is within the silicate and oxide minerals of the crust and mantle, accounting for 99.5% by weight of the Earth's total this compound mass. wikipedia.org this compound's isotopic composition in mantle and crustal magmas provides insights into magma genesis and the exchange of elements between the atmosphere, surface, and deep mantle. geoscienceworld.orgmining.com The distribution of this compound in the Earth's mantle is heterogeneous, with variations in this compound fugacity. nih.gov

The abundance of key elements in the Earth's crust by mass is summarized in the following table:

Rank	Element	% of Earth's Crust (by mass)
1	This compound (O)	46.1
2	Silicon (Si)	28.2
3	Aluminum (Al)	8.2
4	Iron (Fe)	5.6
5	Calcium (Ca)	4.1
6	Sodium (Na)	2.3
7	Magnesium (Mg)	2.3
8	Potassium (K)	2.0

*Data based on search results visualcapitalist.comweforum.orgvisualcapitalist.com.

Role of this compound in Rock Weathering and Mineral Formation

This compound plays a significant role in the chemical weathering of rocks and the formation of secondary minerals. rockngem.comebsco.comuh.edu Chemical weathering involves reactions between minerals in rocks and external agents like air or water, leading to the breakdown and alteration of rocks. ebsco.comuh.edu

One of the primary forms of chemical weathering involving this compound is oxidation. ebsco.comuh.edugeolsoc.org.ukunl.edu Oxidation occurs when minerals in rocks react with this compound, changing their chemical composition and making them less resistant to further weathering. ebsco.comunl.edu Minerals containing iron and manganese, for example, are susceptible to oxidation, resulting in the formation of rust-colored iron oxides. ebsco.comuh.edugeolsoc.org.ukunl.edu This process involves the loss of electrons from metal ions to this compound. uh.edu Dissolved iron in water can be oxidized by this compound to form iron oxides like hematite (B75146), which precipitate out of solution. uh.edu

This compound is also essential for the formation of many secondary minerals, which are formed through the alteration of primary minerals during weathering. rockngem.com More than half of mineral species contain this compound as part of their chemical structure. rockngem.com Water, which contains this compound, plays a crucial role in breaking down sulfide (B99878) minerals through oxidation, releasing metal ions that can then form secondary oxide, hydroxide (B78521), or carbonate minerals. rockngem.com

Furthermore, mineral surfaces themselves can play a role in the formation of reactive this compound species (ROS) through various mechanisms, including surface-bound metal-promoted reactions and reactions at intrinsic or mechanically-induced surface defects. researchgate.net Experiments suggest that this compound atoms from silicate minerals can detach and form ROS and O₂, while this compound from water attaches to mineral surfaces, potentially representing a mineral-based source of oxidants and free this compound that could have influenced the evolution of early life. nih.gov

This compound isotopes can provide valuable information about the temperature and source of fluids involved in mineral formation. utah.edu The isotopic composition of minerals can be used to understand the conditions under which they crystallized. utah.edugeoscienceworld.org

Fundamental Biological Roles of Oxygen

Oxygen in Cellular Bioenergetics

Cellular bioenergetics refers to the study of energy flow through living systems. In aerobic organisms, this compound is a key player in extracting usable energy from nutrients through the process of cellular respiration. This process primarily occurs in the mitochondria of eukaryotic cells and involves a series of interconnected biochemical pathways.

Aerobic Respiration Pathways

C₆H₁₂O₆ + 6O₂ → 6CO₂ + 6H₂O + Energy (ATP + Heat) libretexts.org

This complex process is divided into several main stages: glycolysis, pyruvate (B1213749) oxidation, the Krebs cycle (citric acid cycle), and oxidative phosphorylation. khanacademy.org While glycolysis can occur in the absence of this compound, the subsequent stages of aerobic respiration require its presence. khanacademy.org

Glycolysis and Krebs Cycle in this compound Utilization

Glycolysis, the initial stage of glucose breakdown, occurs in the cytoplasm and converts a six-carbon glucose molecule into two three-carbon pyruvate molecules. khanacademy.orgvedantu.combyjus.com This process yields a small net amount of ATP and produces NADH. khanacademy.orgbyjus.comonline-learning-college.com Glycolysis itself does not directly utilize this compound. byjus.comonline-learning-college.com

If this compound is present, the pyruvate molecules are transported into the mitochondria and undergo pyruvate oxidation, where each pyruvate is converted into acetyl-CoA. libretexts.orgkhanacademy.org This step releases carbon dioxide and generates more NADH. libretexts.orgkhanacademy.org

The acetyl-CoA then enters the Krebs cycle, which takes place in the mitochondrial matrix. byjus.comonline-learning-college.comnih.gov The Krebs cycle involves a series of reactions that oxidize the acetyl-CoA, releasing carbon dioxide and generating ATP (or GTP), NADH, and FADH₂. khanacademy.orgvedantu.combyjus.com While the Krebs cycle does not directly consume this compound, it is considered an aerobic process because it requires the NAD⁺ and FAD that are regenerated by the electron transport chain, which does use this compound. byjus.comnih.gov The availability of NAD⁺ and FAD controls and regulates the Krebs cycle. nih.gov

Electron Transport Chain and Oxidative Phosphorylation

The electron transport chain (ETC) and oxidative phosphorylation are the final and most productive stages of aerobic respiration, occurring on the inner mitochondrial membrane in eukaryotes. khanacademy.orgnih.govwikipedia.orgsavemyexams.com This process directly requires this compound. khanacademy.orgsavemyexams.comaatbio.com

The NADH and FADH₂ generated during glycolysis, pyruvate oxidation, and the Krebs cycle donate electrons to a series of protein complexes embedded in the inner mitochondrial membrane. khanacademy.orgnih.govwikipedia.orgsavemyexams.com As electrons are passed from one complex to another along the chain, energy is released. khanacademy.orgwikipedia.org This energy is used to pump protons (H⁺ ions) from the mitochondrial matrix into the intermembrane space, creating an electrochemical gradient across the inner membrane. khanacademy.orgkhanacademy.orgnih.govwikipedia.org

Oxidative phosphorylation utilizes the energy stored in this proton gradient to produce a large amount of ATP. wikipedia.orgkhanacademy.orgnih.govwikipedia.org Protons flow back into the mitochondrial matrix through a channel in the ATP synthase enzyme, driving the synthesis of ATP from ADP and inorganic phosphate (B84403). khanacademy.orgkhanacademy.orgwikipedia.org Approximately 30-32 ATP molecules are generated during oxidative phosphorylation per molecule of glucose, significantly more than the ATP produced in glycolysis alone. nih.gov

This compound as a Terminal Electron Acceptor

This compound's crucial role in aerobic respiration is its function as the terminal electron acceptor in the electron transport chain. wikipedia.orglibretexts.orgvedantu.comkhanacademy.orgnih.govsavemyexams.comaatbio.comlibretexts.orgnih.govquora.comquora.com At the end of the ETC, after electrons have moved through the series of protein complexes and their energy has been used to pump protons, this compound accepts these low-energy electrons. libretexts.orgkhanacademy.orgnih.gov Along with protons from the mitochondrial matrix, this compound is reduced to form water. libretexts.orgkhanacademy.orgaatbio.comnih.govquora.com

This acceptance of electrons by this compound is essential for the continuous flow of electrons through the ETC. khanacademy.orgsavemyexams.com Without this compound to accept the electrons, the electron transport chain would become backed up, the proton gradient would not be maintained, and ATP synthesis through oxidative phosphorylation would cease. khanacademy.orgquora.com This highlights why this compound is vital for the high energy yield of aerobic respiration and the survival of aerobic organisms. khanacademy.orgnih.gov

A simplified representation of this compound's role as the terminal electron acceptor is:

O₂ + 4e⁻ + 4H⁺ → 2H₂O libretexts.orgwikipedia.org

Oxygenic Photosynthesis

Oxygenic photosynthesis is the process used by plants, algae, and cyanobacteria to convert light energy into chemical energy, in the form of organic compounds. A remarkable byproduct of this process is the release of molecular this compound into the atmosphere. wikipedia.orgportlandpress.comwikipedia.orglumenlearning.com This process is fundamental to maintaining the Earth's this compound-rich atmosphere and forms the base of most food chains. portlandpress.comwikipedia.orgnih.gov

6CO₂ + 6H₂O + Light Energy → C₆H₁₂O₆ + 6O₂ portlandpress.com

This process occurs in two main stages: the light-dependent reactions and the light-independent reactions (Calvin cycle). portlandpress.comlumenlearning.com this compound is produced during the light-dependent reactions. portlandpress.com

Biochemical Pathways of this compound Production in Photosynthesis

This compound production in photosynthesis takes place during the light-dependent reactions within the thylakoid membranes of chloroplasts (in plants and algae) or the plasma membrane and thylakoids (in cyanobacteria). portlandpress.comlumenlearning.com This process involves the splitting of water molecules, a reaction known as photolysis or the this compound-evolving reaction. wikipedia.orgnih.gov

The key enzyme complex responsible for water splitting is Photosystem II (PSII). portlandpress.comnih.govmdpi.comfrontiersin.org PSII is a multi-subunit protein complex embedded in the thylakoid membrane that utilizes light energy absorbed by pigments like chlorophyll (B73375) to oxidize water. portlandpress.comnih.govmdpi.com

The this compound-evolving complex (OEC), also known as the water-splitting complex, is a cluster within PSII containing four manganese ions and a calcium ion, surrounded by specific protein residues. wikipedia.orgnih.govfrontiersin.orgtandfonline.com This metal cluster is where the water-splitting chemistry occurs. wikipedia.orgfrontiersin.orgtandfonline.com

The process involves the stepwise removal of electrons and protons from two molecules of water, ultimately yielding one molecule of diatomic this compound, four protons, and four electrons. wikipedia.orgnih.govmdpi.comtandfonline.com The electrons are then passed through an electron transport chain within the thylakoid membrane, generating ATP and NADPH, which are used in the light-independent reactions to fix carbon dioxide into carbohydrates. portlandpress.comlumenlearning.comlibretexts.org The protons released contribute to a proton gradient across the thylakoid membrane, also driving ATP synthesis. portlandpress.comlibretexts.org

The reaction catalyzed by the OEC can be summarized as:

2H₂O → O₂ + 4H⁺ + 4e⁻ wikipedia.orgnih.govtandfonline.com

The precise molecular mechanism by which the OEC catalyzes this reaction is complex and has been a subject of extensive research. It involves a cycle of oxidation states of the manganese cluster, known as the S-states (S₀ to S₄), where the S₄ state is the point at which this compound is released. mdpi.comfrontiersin.org Current models propose mechanisms involving the formation of an O-O bond from this compound atoms derived from the two substrate water molecules bound to the manganese and calcium ions within the OEC. frontiersin.orgtandfonline.com

The this compound produced as a byproduct diffuses out of the chloroplast (or cyanobacterium) and is released into the atmosphere, a process that has profoundly shaped the Earth's environment and enabled the evolution of aerobic life. wikipedia.orgportlandpress.comnih.gov

Evolutionary Significance of Oxygenic Photosynthesis for Life

The evolution of oxygenic photosynthesis is considered the most significant metabolic innovation in Earth's history. This process, primarily carried out by cyanobacteria, allowed life to utilize sunlight and water to generate energy and reducing power, moving beyond the limitations of geochemically derived reductants. A key byproduct of this process is molecular this compound (O₂). mdpi.com

The emergence of oxygenic photosynthesis fundamentally altered the Earth's atmosphere and oceans, leading to the "Great Oxidation Event" (GOE). nih.govhkust.edu.hkbristol.ac.ukuwaterloo.ca This event, which occurred approximately 2.4 to 2.1 billion years ago, saw a significant rise in atmospheric this compound levels, transforming the planet from an essentially anoxic environment to one with appreciable this compound. nih.govuwaterloo.ca

While the GOE marks the period of significant atmospheric this compound accumulation, geological and geochemical evidence suggests that oxygenic photosynthesis evolved well before this event. nih.gov Biomarkers found in ancient fluid-inclusion oils indicate that organisms capable of producing and requiring molecular this compound likely existed around 2.45 billion years ago. nih.gov Further evidence, such as Mo and Re abundances and sulfur isotope systematics in older shales (around 2.5 billion years ago), points to transient pulses of atmospheric this compound attributed to oxygenic photosynthesis. nih.gov Stromatolites and biomarkers from even older sediments (around 2.7 billion years ago) also strongly imply the presence of this compound-producing cyanobacteria. nih.gov Some research even suggests that the metabolism could have arisen as early as 3.8 billion years ago. nih.gov

The increase in atmospheric this compound had profound implications for life. To the anaerobic organisms prevalent at the time, this compound was toxic, leading to a mass extinction event. hkust.edu.hkthewonderofscience.com However, this environmental shift also paved the way for the evolution of aerobic respiration, a much more efficient way to generate energy, which was crucial for the development of larger, more complex, and ultimately, intelligent organisms. nih.govcmb.ac.lk The rise of this compound also led to the formation of the ozone layer through the reaction of UV radiation with this compound molecules, providing protection from harmful UV radiation. hkust.edu.hk

Molecular this compound and Reactive this compound Species (ROS) in Cellular Processes

Molecular this compound (O₂) is essential for aerobic life, serving as the final electron acceptor in the mitochondrial electron transport chain, a process that generates the majority of ATP in eukaryotic cells. However, during normal cellular metabolism, particularly in mitochondrial respiration, a small percentage of this compound molecules can be incompletely reduced, leading to the formation of reactive this compound species (ROS). mdpi.comnih.govnih.govwikipedia.orgeajm.orgnih.govmdpi.com ROS are a group of highly reactive this compound-containing molecules and free radicals that play a dual role in biological systems. mdpi.comeajm.orgnih.govmdpi.comfrontiersin.org At low to moderate concentrations, they act as important signaling molecules involved in various cellular processes, including growth, differentiation, and immune response. mdpi.commdpi.comfrontiersin.orgresearchgate.netsmw.ch However, at high concentrations, ROS can cause significant damage to cellular components such as lipids, proteins, and DNA, leading to oxidative stress and contributing to various pathologies. mdpi.comwikipedia.orgeajm.orgnih.govmdpi.comfrontiersin.orgresearchgate.netsmw.chmdpi.com

Endogenous Generation of Reactive this compound Species

Cells possess various endogenous sources for the generation of ROS. The primary source in aerobic organisms is the mitochondrial respiratory chain, where ROS are produced as byproducts of oxidative phosphorylation. mdpi.comnih.govnih.govwikipedia.orgsmw.chmdpi.comresearchgate.net Specifically, complexes I and III of the electron transport chain are major sites of superoxide (B77818) anion (O₂⁻•) production. mdpi.commdpi.comnih.gov

Besides mitochondria, several other enzymatic systems and cellular compartments contribute to endogenous ROS generation. These include:

NADPH oxidases (NOXs): These transmembrane enzyme complexes are significant enzymatic sources of superoxide and hydrogen peroxide (H₂O₂), playing crucial roles in processes like host antimicrobial defense and cellular signaling. mdpi.comeajm.orgnih.govsmw.chmdpi.comresearchgate.netnih.govontosight.aimdpi.com

Peroxisomes: These organelles are involved in various metabolic processes, including the catabolism of fatty acids, which can generate hydrogen peroxide through oxidative reactions. mdpi.comnih.govsmw.chresearchgate.netwikipedia.org

Xanthine (B1682287) oxidase (XO): This enzyme catalyzes the oxidation of hypoxanthine (B114508) to xanthine and can produce superoxide as a byproduct. mdpi.comnih.goveajm.orgnih.govsmw.chresearchgate.netontosight.ai

Endoplasmic Reticulum (ER): The ER is another critical source, primarily generating H₂O₂ during protein folding, a process that involves the formation of disulfide bonds. mdpi.commdpi.comresearchgate.netnih.gov

Other enzymes: Lipo- and cyclo-oxygenase involved in prostaglandin (B15479496) synthesis, cytochrome P450 in the endoplasmic reticulum, and endothelial nitric oxide synthase (eNOS) also contribute to ROS generation. mdpi.comeajm.orgnih.govsmw.chresearchgate.net

The generation of ROS is a tightly regulated process, and cells have evolved sophisticated antioxidant defense systems to maintain a balance between ROS production and elimination. nih.govmdpi.comontosight.ai

Superoxide anion (O₂⁻•) is a primary reactive this compound species formed by the addition of a single electron to molecular this compound. ontosight.aimdpi.com It is a highly reactive anion and is one of the first ROS species generated by various cellular systems. ontosight.aimdpi.com Superoxide is primarily produced endogenously through mechanisms such as the mitochondrial electron transport chain, particularly at complexes I and III. mdpi.comnih.govmdpi.comnih.gov NADPH oxidase activation, especially in phagocytic cells during the respiratory burst, is another significant source of superoxide generation. researchgate.netontosight.aijax.org Xanthine oxidase activity also contributes to superoxide production. mdpi.comontosight.ai

Superoxide has low membrane permeability due to its charge and tends to react within the cellular compartment where it is generated. mdpi.com While it can act as a signaling agent, excessive production is associated with oxidative stress and can lead to cellular damage. ontosight.aimdpi.com Superoxide dismutase (SOD) enzymes play a crucial role in detoxifying superoxide by promoting its dismutation into this compound and hydrogen peroxide. smw.chontosight.aiwikipedia.org

Hydrogen peroxide (H₂O₂) is a non-radical reactive this compound species that is more stable and has a longer half-life than superoxide. frontiersin.orgsmw.ch It is formed through the dismutation of superoxide, a reaction catalyzed by superoxide dismutase enzymes. smw.chwikipedia.orgmdpi.com Hydrogen peroxide can also be generated by the two-electron reduction of this compound catalyzed by various oxidases, including xanthine oxidase, glucose oxidase, and amino acid oxidase. mdpi.com

Endogenous sources of hydrogen peroxide include the mitochondrial electron transport chain (via superoxide dismutation), NADPH oxidases, peroxisomes, and the endoplasmic reticulum during protein folding. mdpi.comnih.govmdpi.comresearchgate.netnih.govwikipedia.org Unlike superoxide, hydrogen peroxide can cross cell membranes, although its permeability can be influenced by membrane composition and facilitated by specific aquaporins. nih.gov

Hydrogen peroxide acts as an important signaling molecule in various cellular processes, including cell cycle progression and signal transduction induced by growth factors. nih.govmdpi.comtandfonline.com However, at inappropriate concentrations, it can cause cellular damage and lead to oxidative stress. mdpi.commdpi.com Cells have enzymatic systems like catalase and glutathione (B108866) peroxidase to detoxify excess hydrogen peroxide. nih.govmdpi.comwikipedia.org

The hydroxyl radical (•OH) is an extremely reactive and short-lived radical species. frontiersin.orgwikipedia.orgiiab.me It is considered one of the most potent oxidizers among the reactive this compound species. ctdbase.org Hydroxyl radicals are primarily generated through the Fenton reaction, where hydrogen peroxide reacts with reduced transition metals, such as ferrous iron (Fe²⁺). wikipedia.orgwikipedia.org They can also be produced by the UV-light dissociation of hydrogen peroxide. wikipedia.orgiiab.me

Singlet this compound (¹O₂) is an excited electronic state of molecular this compound. mdpi.comfrontiersin.org It is a highly reactive species that can oxidize biological molecules and is therefore cytotoxic. mdpi.commdpi.com In biological systems, singlet this compound can be generated through the transfer of energy from a photosensitizer molecule in an excited state to ground-state molecular this compound (³O₂). mdpi.comnih.gov This process is particularly relevant in photosynthesis, where singlet this compound can be formed in the thylakoid membranes by the reaction centers of photosystem II, especially under high light conditions. mdpi.com

Singlet this compound can cause damage to membranes, proteins, and DNA. mdpi.commdpi.com However, it also functions as a signaling molecule, relaying information within the cell and influencing processes like gene expression and programmed cell death, particularly in plants. mdpi.com The lifetime and diffusion distance of singlet this compound in cells can vary depending on the cellular microenvironment. nih.gov

Hydroxyl Radicals (•OH)

Fundamental Roles of ROS in Cellular Signaling and Redox Homeostasis

Reactive this compound Species (ROS), including molecules like superoxide anion (O₂•⁻), hydrogen peroxide (H₂O₂), and hydroxyl radical (•OH), are natural byproducts of cellular aerobic respiration. mdpi.com Traditionally viewed solely for their potential to cause cellular damage, ROS are now recognized as vital signaling molecules involved in numerous biological processes. mdpi.comsinobiological.comnumberanalytics.com

At normal physiological levels, ROS are integral to maintaining cellular redox homeostasis, the balance between oxidative and reductive processes. mdpi.comoup.comfrontiersin.org They participate in a variety of cellular functions, including cell growth, proliferation, differentiation, apoptosis, immune response, and stress adaptation. mdpi.comnumberanalytics.com ROS can activate signaling pathways by modifying proteins, such as tyrosine kinases and mitogen-activated protein kinases (MAPKs). sinobiological.comnumberanalytics.com For instance, ROS can activate MAPK signaling, influencing cell growth and survival. numberanalytics.com They can also modulate the PI3K/AKT pathway, affecting cell survival and metabolism. numberanalytics.com

The effects of ROS are diverse and context-dependent, influencing processes like cell growth and proliferation, apoptosis, and adaptation to stress. numberanalytics.com However, when ROS levels exceed the normal physiological range, they can lead to oxidative stress, causing damage to macromolecules like DNA, proteins, and lipids, and contributing to various pathologies. mdpi.comkarger.comahajournals.org Cells have evolved intricate antioxidant systems to neutralize excess ROS and maintain redox balance. oup.comkarger.com

This compound-Binding Proteins and Molecular Transport Systems

The efficient transport and storage of this compound in biological systems are facilitated by specialized this compound-binding proteins, primarily hemoglobin and myoglobin (B1173299).

Hemoglobin and Myoglobin: Structural and Functional Aspects of this compound Binding

Hemoglobin (Hb) is the primary protein responsible for this compound transport in the blood of vertebrates, found within red blood cells. nih.govbritannica.commicrobenotes.com It is a globular metalloprotein with a quaternary structure, typically composed of four subunits: two alpha (α) and two beta (β) polypeptide chains in adults. microbenotes.comteachmephysiology.comlibretexts.org Each subunit contains a heme group, a ring-like organic compound with a central iron atom in the ferrous (Fe²⁺) state. britannica.commicrobenotes.comlibretexts.orgnih.gov This iron atom is the site of reversible this compound binding. britannica.comlibretexts.orgnih.gov Thus, each hemoglobin molecule can bind up to four this compound molecules. nih.govbritannica.commicrobenotes.comteachmephysiology.com

Myoglobin (Mb) is another this compound-binding protein found predominantly in the cytoplasm of muscle cells, particularly in skeletal and cardiac muscle. britannica.comnih.govphysio-pedia.com Unlike hemoglobin, myoglobin is a monomeric protein, consisting of a single polypeptide chain and one heme group, allowing it to bind only one this compound molecule. nih.govwikipedia.orgderangedphysiology.com Myoglobin serves primarily as an this compound storage unit in muscle tissue, providing this compound during periods of high metabolic demand. britannica.comnih.govphysio-pedia.com

A key difference between hemoglobin and myoglobin lies in their this compound binding curves and affinities. Myoglobin has a higher affinity for this compound than hemoglobin, especially at lower partial pressures of this compound. nih.govwikipedia.orgderangedphysiology.com This difference facilitates the transfer of this compound from hemoglobin in the blood to myoglobin in muscle cells. britannica.comnih.gov The this compound-hemoglobin dissociation curve is sigmoidal (S-shaped), reflecting the cooperative binding of this compound to hemoglobin. msc-mu.comwikipedia.org The binding of the first this compound molecule to one heme group increases the affinity of the remaining heme groups for this compound, and vice versa. teachmephysiology.commsc-mu.comwikipedia.orgoup.com This cooperativity allows hemoglobin to efficiently load this compound in the lungs (high this compound partial pressure) and release it in the tissues (low this compound partial pressure). wikipedia.orgrsb.org.uknih.gov In contrast, the this compound-myoglobin dissociation curve is hyperbolic, indicating a simpler, non-cooperative binding process. derangedphysiology.com

Hemoglobin's this compound affinity is also influenced by several factors, including pH, carbon dioxide levels, and the concentration of 2,3-bisphosphoglycerate (B1242519) (2,3-BPG). nih.govteachmephysiology.comwikipedia.orgoup.com The Bohr effect describes the phenomenon where a decrease in pH or an increase in carbon dioxide partial pressure shifts the this compound-hemoglobin dissociation curve to the right, reducing hemoglobin's affinity for this compound and promoting this compound release in tissues with high metabolic activity. teachmephysiology.comrsb.org.uknih.gov

Mechanisms of Molecular this compound Transport in Biological Systems

This compound is transported in the blood in two primary forms: dissolved in the plasma and reversibly bound to hemoglobin within red blood cells. nih.govnih.govnih.gov The vast majority, approximately 98%, of this compound transported in the blood is bound to hemoglobin. nih.govnih.govnih.govyoutube.com Only a small percentage, about 2%, is transported dissolved in the plasma. nih.govnih.govnih.govyoutube.combritannica.com

The process of this compound transport begins in the lungs, where this compound from inhaled air diffuses across the thin walls of the alveoli into the capillaries. britannica.comblood.co.uk In the lungs, the partial pressure of this compound is high, favoring the binding of this compound to hemoglobin, forming oxyhemoglobin. msc-mu.comwikipedia.orgrsb.org.uk Red blood cells, containing millions of hemoglobin molecules, become saturated with this compound as they pass through the pulmonary capillaries. nih.govblood.co.uk

Oxygenated blood is then pumped by the heart to the rest of the body through the systemic circulation. nih.govblood.co.uk As red blood cells reach tissues with lower this compound partial pressure, such as metabolically active muscles, the affinity of hemoglobin for this compound decreases, leading to the release of this compound. wikipedia.orgrsb.org.uknih.gov The released this compound diffuses from the capillaries into the interstitial fluid and then into the tissue cells, where it is utilized for cellular respiration. nih.govblood.co.uk The difference in this compound partial pressure between the blood and the tissues drives this diffusion process. nih.gov

Myoglobin in muscle cells plays a crucial role in facilitating this compound diffusion from the capillaries to the mitochondria, where it is consumed. nih.govphysio-pedia.com It also acts as a local this compound reservoir, particularly important during periods of intense muscle activity when this compound demand exceeds the supply from hemoglobin. britannica.comphysio-pedia.comderangedphysiology.com

This compound in Cellular Differentiation and Development

Beyond its role in energy metabolism and transport, this compound availability significantly influences cellular differentiation and the complex processes of embryonic development.

Role of this compound Microenvironment in Embryonic Development

The this compound microenvironment, or the local this compound concentration, plays a critical role in regulating embryonic development. nih.govkarger.commdpi.com Developing embryos naturally experience relatively low this compound levels, a condition known as physiological hypoxia, which is essential for proper development. nih.govkarger.comnih.govnih.gov The this compound tension in the developing embryo varies depending on the stage and location, but it is generally much lower than the 21% this compound found in ambient air. nih.govkarger.combioscientifica.com For instance, this compound levels in the uterus where the preimplantation embryo develops can be around 1.5-2%. bioscientifica.com

This hypoxic environment influences various aspects of embryonic development, including cell proliferation, differentiation, and the formation of organs and tissues. nih.govkarger.comnih.govmdpi.com Low this compound concentrations in the early stages of embryogenesis can support the pluripotent state of embryonic stem cells. nih.govmdpi.comnih.gov As development progresses and the circulatory system forms, this compound concentrations increase, creating this compound gradients that, along with other signals, influence cell fate and differentiation pathways. nih.govmdpi.com

Studies have shown that culturing embryos under physiological this compound tensions (hypoxia) can improve developmental outcomes compared to atmospheric this compound levels. bioscientifica.combiorxiv.org For example, culturing bovine embryos at 6% this compound resulted in a higher blastocyst formation rate compared to 20% this compound. biorxiv.org The appropriate this compound level is crucial, as deviations can impact developmental processes. karger.combiorxiv.org

Hypoxia-Inducible Factors (HIFs) and Transcriptional Regulation

Cells respond to changes in this compound availability through complex signaling pathways, with a key role played by Hypoxia-Inducible Factors (HIFs). nih.govkarger.comnih.govbioscientifica.com HIFs are transcription factors that mediate cellular adaptation to hypoxia by regulating the expression of a wide range of genes involved in processes such as angiogenesis, erythropoiesis, glucose metabolism, and cell survival. nih.govnih.govmdpi.com

HIFs are heterodimers composed of an this compound-sensitive alpha (HIF-α) subunit and a constitutively expressed beta (HIF-β) subunit. Under normoxic (normal this compound) conditions, HIF-α subunits are hydroxylated by prolyl hydroxylase enzymes, which targets them for proteasomal degradation. nih.gov However, under hypoxic conditions, the hydroxylation is inhibited, leading to the stabilization and accumulation of HIF-α. nih.gov Stabilized HIF-α then translocates to the nucleus, where it dimerizes with HIF-β and binds to hypoxia-response elements (HREs) in the promoters of target genes, activating their transcription. nih.gov

HIF expression begins early in embryonic development and plays fundamental roles in tissue formation and the function of stem cells. nih.govnih.gov HIFs coordinate the development of critical systems like the blood, vasculature, placenta, and nervous system in response to the hypoxic microenvironment. nih.govnih.gov Research has revealed a link between factors regulating stem cell behavior and HIFs, providing a molecular framework for how low this compound influences cell differentiation and fate. nih.govnih.gov Genetic studies in mice have confirmed the importance of HIF-dependent pathways in regulating cell fate during development. nih.gov Deletion of HIF1α, a major HIF subunit, has been shown to lead to embryonic lethality in mice, highlighting its critical role in developmental processes. mdpi.commdpi.com

This compound's Influence on Stem Cell Maintenance and Cell Fate Decisions

This compound availability plays a critical role in regulating the behavior of stem cells, including their maintenance, self-renewal, and differentiation into specific cell lineages. Stem cells in vivo typically reside in specialized microenvironments, known as niches, which often exhibit lower this compound concentrations (hypoxia) compared to atmospheric levels (approximately 21% O₂). These physiological this compound tensions are crucial for preserving stem cell quiescence and multipotency. oxford-optronix.comresearchgate.net

Maintaining Stemness and Quiescence: Low this compound tensions are widely recognized for their ability to keep human stem cells in a self-renewable, undifferentiated state. nih.gov Physiological this compound levels, often ranging from 1-5% in native stem cell niches, are beneficial for the in vitro maintenance of various stem cell types, including human embryonic stem cells (hESCs), neural crest stem cells (NSCs), and bone marrow-derived mesenchymal stem cells (BMSCs). oxford-optronix.comresearchgate.netnih.gov This is partly attributed to a decrease in spontaneous differentiation observed under these conditions, supporting self-renewal. nih.gov Culturing stem cells at atmospheric this compound levels (21% O₂), which is a hyperoxic and non-physiological condition for many stem cell types, can impair their behavior through various mechanisms. nih.govresearchgate.net

Reactive this compound Species (ROS) and Genomic Stability: this compound concentration influences the production of reactive this compound species (ROS), which act as intracellular messengers in stem cells. nih.gov Low levels of ROS are necessary for maintaining stem cell quiescence and self-renewal. nih.govnih.govresearchgate.net Conversely, increased ROS production can lead to proliferation, differentiation, senescence, and apoptosis, potentially causing stem cell exhaustion. nih.govnih.gov Stem cells are particularly sensitive to ROS and oxidative stress due to their undifferentiated state and long proliferative potential. nih.gov High this compound concentrations can induce oxidative stress via ROS production, damaging lipids, proteins, and DNA. nih.gov Studies have shown higher formation of superoxide anion (O₂⁻) and hydrogen peroxide (H₂O₂) in umbilical cord blood progenitor cells cultured at 20% O₂ compared to those at 5% O₂. nih.gov Genomic stability, another aspect of stemness, can be affected by prolonged culture under low this compound tensions, with reports of chromosomal abnormalities and mitochondrial dysfunction in human stem cells. nih.gov

Metabolism: this compound levels significantly impact stem cell metabolism. Hypoxia-inducible factors (HIFs), particularly HIF-1α, are key transcription factors that regulate cellular responses to low this compound. oxford-optronix.comnih.govnih.govmdpi.com Under low this compound tension, HIF-1α is stabilized and promotes a metabolic shift towards glycolysis by activating glycolytic genes. nih.gov This metabolic state is more similar to that found in the in vivo stem cell niche. nih.gov When stem cells from a hypoxic niche are exposed to atmospheric this compound, they increase this compound consumption through oxidative phosphorylation (OXPHOS) and decrease glycolysis. nih.gov Highly pluripotent hESCs cultured at 5% O₂ consume significantly more glucose, less pyruvate, and produce more lactate (B86563) compared to those at 20% O₂. researchgate.net

Influence on Differentiation Fate: this compound tension profoundly influences stem cell differentiation, guiding lineage specification in a context-dependent manner. oxford-optronix.com While low this compound tensions generally help maintain an undifferentiated state, they can also facilitate differentiation into specific lineages when combined with defined factors. mdpi.com Mimicking in vivo this compound levels can steer stem cells toward particular pathways. oxford-optronix.com For example, hypoxia promotes mesenchymal stem cell (MSC) differentiation into chondrocytes, supporting cartilage formation, while inhibiting osteogenic differentiation. oxford-optronix.comfrontiersin.orgresearchgate.netpnas.org This highlights the precise regulatory role of this compound tension in lineage commitment. Controlled hypoxic environments can direct stem cells towards desired cell types for tissue engineering and regenerative medicine applications. oxford-optronix.com Studies have shown that different degrees of hypoxia can have varying effects on stem cell proliferation and differentiation, suggesting that this compound concentration in the local niche can regulate these processes. frontiersin.org For instance, proliferation of ESCs is inhibited and differentiation increases at this compound concentrations as low as 1%, while pluripotency is maintained at 3-5% O₂ tension without significant changes in proliferation. frontiersin.org

Specific Stem Cell Types: The influence of this compound varies across different stem cell types.

Hematopoietic Stem Cells (HSCs): HSCs reside in hypoxic bone marrow niches with this compound levels typically ranging from 1-6%. researchgate.netnih.gov Hypoxia helps maintain HSC quiescence by reducing oxidative stress and suppressing ROS production. oxford-optronix.comresearchgate.net Low ROS levels are required for HSC self-renewal, while high ROS levels induce differentiation and enhanced motility. nih.govresearchgate.net

Mesenchymal Stem Cells (MSCs): MSCs are sensitive to hypoxic environments. oxford-optronix.comfrontiersin.org Under low this compound conditions (e.g., 5% O₂), MSCs exhibit enhanced proliferation, delayed senescence, and preserved multipotency. oxford-optronix.comfrontiersin.orgresearchgate.net HIFs drive these effects by activating survival and differentiation-related genes. oxford-optronix.com Different this compound tensions promote distinct proliferative responses and affect the metabolic profile of umbilical cord-MSCs (UC-MSCs). uc.ptnih.gov While 5% O₂ can potentiate proliferation and stimulate biosynthetic pathways, exposure to <1% O₂ may lead to a quiescent-like state relying on anaerobic glycolysis. uc.ptnih.gov

Neural Stem Cells (NSCs): NSCs reside in hypoxic niches in the brain. news-medical.netplos.org Hypoxic conditions can increase neurosphere formation from embryonic mouse forebrain NSPCs. news-medical.net Mild hypoxia (2.5-5% O₂) can enhance the proliferation of human neural stem cells and modulate their differentiation into neurons and oligodendrocytes. plos.org

Pluripotent Stem Cells (PSCs), including hESCs and iPSCs: Hypoxia (3-5% O₂) supports the undifferentiated state of hPSCs and decreases spontaneous differentiation compared to normoxia (21% O₂). mdpi.com Low this compound tension can also increase the efficiency of generating induced pluripotent stem cells (iPSCs). mdpi.comeppendorf.com Culture at 20% O₂ can decrease hESC proliferation and reduce the expression of pluripotency markers like POU5F1 (OCT4), SOX2, and NANOG compared to hypoxic conditions. nih.gov

Research Findings and Data: Numerous studies highlight the impact of this compound tension on stem cell behavior. The optimal this compound concentration for stimulating differentiation and survival can vary depending on the stem cell type and other culture conditions. frontiersin.org The duration of exposure to specific this compound levels also plays a significant role in the observed effects on proliferation and differentiation. nih.govfrontiersin.orgresearchgate.net

Stem Cell Type	This compound Concentration (%)	Observed Effect	Source
Human Embryonic Stem Cells (hESCs)	3-5	Supports undifferentiated state, decreases spontaneous differentiation, maintains pluripotency markers.	mdpi.comnih.gov
Human Embryonic Stem Cells (hESCs)	20	Impairs stem cell behavior, increased spontaneous differentiation, decreased proliferation and pluripotency markers.	nih.govmdpi.comnih.gov
Mesenchymal Stem Cells (MSCs)	1-5	Maintains undifferentiated state, enhances proliferation, delays senescence, preserves multipotency.	oxford-optronix.comfrontiersin.orgresearchgate.net
Mesenchymal Stem Cells (MSCs)	<1	Reduced proliferation, increased apoptosis (prolonged exposure > 24h).	researchgate.net
Mesenchymal Stem Cells (MSCs)	2-5	Increased chondrogenesis and proliferation.	researchgate.net
Hematopoietic Stem Cells (HSCs)	1-6	Maintains quiescence, reduces oxidative stress, suppresses ROS production.	oxford-optronix.comresearchgate.net
Neural Stem Cells (NSCs)	2.5-5	Enhances proliferation, promotes differentiation into neurons and oligodendrocytes.	plos.org
Induced Pluripotent Stem Cells (iPSCs)	4-5	Enhances generation efficiency, supports expansion and differentiation.	mdpi.comeppendorf.com
Umbilical Cord-MSCs (UC-MSCs)	5	Potentiates proliferation, stimulates biosynthetic pathways.	uc.ptnih.gov
Umbilical Cord-MSCs (UC-MSCs)	<1	Contributes to a quiescent-like state, relies on anaerobic glycolysis.	uc.ptnih.gov

This table summarizes some of the reported effects of different this compound concentrations on various stem cell types. It is important to note that the specific outcomes can be influenced by the duration of exposure and other experimental conditions. frontiersin.orgresearchgate.net

Oxygen in Material Science and Chemical Engineering

Oxidation Mechanisms in Materials Degradation

Oxidation is a fundamental chemical process involving the loss of electrons from a substance. In materials degradation, particularly with metals, oxidation occurs when the metal reacts with an oxidizing agent, frequently oxygen, leading to the formation of oxides. This process can weaken the material, alter its surface characteristics, and ultimately lead to failure.

Fundamental Electron Transfer in Oxidation Reactions

Oxidation reactions are fundamentally driven by electron transfer. In the context of metal oxidation, metal atoms lose electrons and become positively charged ions (cations). These electrons are then transferred to an electron acceptor, often referred to as a depolarizer, such as this compound. libretexts.org This transfer of electrons constitutes the electrical current in electrochemical processes, including corrosion. npl.co.uk

For example, in the oxidation of a metal (M), the anodic reaction involves the metal losing electrons: M → Mn+ + ne- These electrons are then consumed in a cathodic reaction, where this compound acts as the electron acceptor. In the presence of water, a common cathodic reaction involving this compound is: O2 + 2H2O + 4e- → 4OH- The metal cations and hydroxide (B78521) ions can then react to form metal hydroxides or oxides, which constitute the corrosion products.

Electron transfer pathways are critical in various oxidation processes. In some advanced oxidation processes, electron transfer mechanisms, including mediated electron transfer, play a significant role in the degradation of organic contaminants. acs.orgmdpi.comnih.gov These processes can involve the transfer of electrons from pollutants to an oxidant, facilitated by a catalyst, or the generation of reactive this compound species like singlet this compound (¹O₂) through electron transfer events. acs.orgmdpi.comnih.gov

Dry Corrosion and Reaction with Atmospheric this compound

Dry corrosion, also known as chemical corrosion, occurs in the absence of moisture or a conducting electrolyte. acsce.edu.incorrosionindia.orgslideshare.netcorrosionpedia.com It primarily involves the direct chemical reaction between a metal surface and gases in the atmosphere, with this compound being a major participant. acsce.edu.inslideshare.netstudysmarter.co.uk This type of corrosion is particularly relevant at high temperatures, where reaction rates are accelerated. corrosionindia.orgcorrosionpedia.comstudysmarter.co.uk

When a clean metal surface is exposed to atmospheric this compound, a thin oxide layer begins to form. studysmarter.co.ukunsw.edu.au This initial reaction is a direct chemical process. Unlike wet corrosion, dry corrosion does not involve the formation of distinct anodic and cathodic areas driven by an electrolyte. corrosionindia.orgslideshare.net The extent and rate of dry corrosion are influenced by environmental conditions such as temperature and the presence of other reactive gases, as well as the inherent properties of the material itself, including its chemical reactivity and crystalline structure. studysmarter.co.uk

Formation and Characteristics of Oxide Layers

The reaction between a metal and this compound leads to the formation of an oxide layer on the metal surface. corrosionindia.orgstudysmarter.co.ukunsw.edu.aualleima.com The characteristics of this oxide layer are crucial in determining the material's resistance to further degradation. The layer's composition, structure, and adherence to the substrate all play a role. alleima.commdpi.commdpi.com

Ideally, the oxide layer is continuous, dense, and well-adhered, forming a protective barrier that separates the underlying metal from the corrosive environment. alleima.com This protective layer, often referred to as a passive film, can significantly slow down or even stop the oxidation process. However, if the oxide layer is porous, cracked, or poorly adhered, it can lose its protective capacity, allowing this compound to reach the metal surface and the corrosion to continue or even accelerate. alleima.com

The composition of the oxide layer depends on the metal or alloy. For instance, oxidation of steel can result in layers containing various iron oxides like wustite (FeO), magnetite (Fe₃O₄), and hematite (B75146) (Fe₂O₃), as well as oxides of alloying elements such as chromium and silicon. mdpi.commdpi.com The formation of specific oxide phases, such as chromium oxide (Cr₂O₃) or silicon dioxide (SiO₂), can enhance oxidation resistance due to their protective qualities. alleima.commdpi.comresearchgate.net Factors like temperature and exposure time influence the thickness and morphology of the oxide layers. mdpi.combibliotekanauki.pl

Thermodynamics and Kinetics of Oxidation Processes

The thermodynamics of oxidation processes determine the feasibility and equilibrium state of the reactions, indicating whether a reaction will occur spontaneously and the stable oxide phases that can form under specific conditions (e.g., temperature and this compound partial pressure). researchgate.netscielo.org.coresearchgate.net Pourbaix diagrams, which map stable phases as a function of potential and pH, are useful tools for understanding the thermodynamic aspects of metal-environment interactions, including oxidation. npl.co.uk

The kinetics of oxidation, on the other hand, describe the rate at which the oxidation process occurs. This rate is influenced by factors such as temperature, the concentration of the oxidizing species (this compound), and the properties of the oxide layer formed. researchgate.netredalyc.org The diffusion of ions and electrons through the oxide layer is often the rate-limiting step in high-temperature oxidation. researchgate.net Kinetic models, such as the parabolic rate law, are used to describe the growth rate of oxide layers over time. researchgate.net High temperatures generally increase the kinetics of chemical reactions, leading to faster oxidation rates in dry corrosion. corrosionindia.orgcorrosionpedia.comstudysmarter.co.ukredalyc.org

Corrosion Processes Involving this compound

Corrosion is the deterioration of materials, typically metals, due to chemical or electrochemical reactions with their environment. libretexts.orgacsce.edu.inuomustansiriyah.edu.iq this compound is a primary driving force in many corrosion processes, particularly electrochemical corrosion, which occurs in the presence of an electrolyte. libretexts.orgacsce.edu.in

Electrochemical Principles of Corrosion

Electrochemical corrosion is the most prevalent type of corrosion and involves the formation of electrochemical cells on the surface of the metal. libretexts.orgacsce.edu.in These cells consist of anodic and cathodic regions. At the anode, the metal undergoes oxidation, releasing electrons. libretexts.orgnpl.co.ukcorrscience.com At the cathode, a reduction reaction occurs, consuming these electrons. libretexts.orgnpl.co.ukcorrscience.com this compound frequently acts as the electron acceptor (depolarizer) in the cathodic reaction, especially in neutral or alkaline environments containing water. libretexts.org

The presence of an electrolyte, such as water containing dissolved salts or acids, is essential for electrochemical corrosion as it provides a medium for ion transport between the anodic and cathodic areas. libretexts.orgacsce.edu.incorrscience.com Even a thin film of moisture can be sufficient. libretexts.org

The electrochemical reactions involved in the corrosion of iron in the presence of this compound and water illustrate these principles: Anodic reaction (Oxidation of iron): Fe → Fe²⁺ + 2e⁻ uomustansiriyah.edu.iqcorrscience.com Cathodic reaction (Reduction of this compound in neutral/alkaline solution): O₂ + 2H₂O + 4e⁻ → 4OH⁻ libretexts.orguomustansiriyah.edu.iq The Fe²⁺ and OH⁻ ions can then react to form iron hydroxides, which are further oxidized by this compound to form rust (hydrated iron(III) oxide). uomustansiriyah.edu.iqcorrscience.com

Role of this compound in Cathodic Reactions

In electrochemical corrosion, this compound plays a crucial role as a cathodic reactant, particularly in neutral and alkaline environments. Corrosion is an electrochemical process involving distinct anodic and cathodic reactions. At the anode, the metal undergoes oxidation, releasing electrons. These electrons are then consumed at the cathode through a reduction reaction. In many cases, especially for metals like steel in aqueous environments with a pH between 5.0 and 9.0, the primary cathodic reaction involves the reduction of dissolved this compound. onepetro.orgacsce.edu.in

The general cathodic reaction involving this compound in neutral or basic solutions is: O₂ (g) + 2H₂O (l) + 4e⁻ → 4OH⁻ (aq) corrosionengineering.co.uk

In cathodic protection, an external source supplies electrons to the metal surface at a rate sufficient to satisfy the cathodic reaction, thus preventing the metal from acting as the anode and corroding. The current required for cathodic protection is directly related to the rate at which this compound diffuses to the metal surface. ampp.org

Influence of Environmental Factors on this compound-Driven Corrosion

Several environmental factors significantly influence the rate of this compound-driven corrosion. These factors affect the availability of this compound, the conductivity of the electrolyte, and the kinetics of the electrochemical reactions.

Dissolved this compound Content: The concentration of dissolved this compound in the corrosive medium is directly proportional to the partial pressure of this compound at the surface of the solution, following Henry's Law. e3s-conferences.org Higher dissolved this compound content generally leads to a more rapid corrosion rate. e3s-conferences.org

Temperature: Temperature has a complex effect on corrosion. Elevated temperatures can increase the rate of chemical reactions, including corrosion kinetics. solubilityofthings.commakpaslanmaz.com However, temperature also affects the solubility of this compound in water; as temperature increases, the solubility of this compound generally decreases. scitepress.orgdtic.mil A maximum corrosion rate is often observed at an intermediate temperature, after which the rate may decrease due to reduced this compound solubility and potentially the formation of protective corrosion product films. dtic.mil

pH Levels: The pH of the environment significantly impacts metal solubility and corrosion rates. solubilityofthings.com While this compound reduction is the dominant cathodic reaction in neutral to alkaline conditions (pH 5.0-9.0), in acidic environments, hydrogen ion reduction becomes more significant. onepetro.orgcorrosionengineering.co.uk

Salinity and Electrolytes: The presence of electrolytes, such as salts, increases the conductivity of the aqueous medium, facilitating the movement of ions between anodic and cathodic areas and thereby accelerating electrochemical corrosion. solubilityofthings.commakpaslanmaz.comproplate.com Saltwater, in particular, is highly corrosive due to its high electrolyte concentration. makpaslanmaz.comproplate.com

Humidity and Moisture: Humidity levels are critical as moisture on a metal surface forms the electrolyte layer necessary for electrochemical corrosion. solubilityofthings.commakpaslanmaz.comproplate.com Higher humidity can lead to a thicker electrolyte film, initially increasing corrosion rates. scitepress.orgproplate.com However, if the film becomes too thick, this compound diffusion to the metal surface can become limited, potentially slowing the reaction. scitepress.org

Water Velocity: The velocity of water can influence corrosion rates. Flowing water can increase the transport of dissolved this compound to the metal surface. scitepress.org It can also remove protective films, exposing fresh metal to the corrosive environment. scitepress.org

Corrosion Mechanisms in Specific Material Systems (e.g., metals)

This compound-driven corrosion in metals typically proceeds via electrochemical mechanisms. This involves the formation of galvanic cells on the metal surface, where anodic and cathodic regions are established. acsce.edu.inpetrosync.com

The basic principle involves:

Anodic Reaction: Metal atoms lose electrons and form positive ions (oxidation). petrosync.com For iron, this is typically Fe → Fe²⁺ + 2e⁻. corrosionengineering.co.uk

Cathodic Reaction: Electrons are consumed, often by the reduction of dissolved this compound in the presence of water to form hydroxide ions (reduction). petrosync.com O₂ + 2H₂O + 4e⁻ → 4OH⁻. corrosionengineering.co.uk

Electrolyte: A conductive medium (usually water containing dissolved species) allows for the movement of ions. petrosync.com

Electrical Connection: A metallic path allows electrons to flow from the anode to the cathode. petrosync.com

The interaction of Fe²⁺ and OH⁻ ions can lead to the formation of corrosion products like iron hydroxide (Fe(OH)₂), which can be further oxidized by this compound to form rust (hydrated ferric oxide, Fe(OH)₃). mdpi.com

Specific corrosion mechanisms influenced by this compound concentration gradients include:

Differential Aeration Corrosion: This occurs when different areas of a metal surface are exposed to varying concentrations of this compound. acsce.edu.inmaintenanceworld.com Areas with lower this compound concentration become anodic and corrode, while areas with higher this compound concentration become cathodic and are protected. corrosionengineering.co.ukmaintenanceworld.com Examples include corrosion under water droplets (center is anodic, edge is cathodic) or just below the waterline. acsce.edu.incorrosionengineering.co.uk

Pitting Corrosion: This localized form of corrosion occurs in metals that typically form a passive protective layer. maintenanceworld.comimetllc.com If this layer is damaged or has imperfections, a small anodic site can form. maintenanceworld.com The area within the pit becomes depleted in this compound and acts as the anode, while the surrounding surface with higher this compound availability acts as the cathode. maintenanceworld.com The limited this compound diffusion into the pit prevents repassivation, leading to accelerated localized corrosion. corrosionengineering.co.uk

Crevice Corrosion: Similar to pitting corrosion, this occurs in confined spaces or crevices where stagnant conditions lead to this compound depletion within the crevice compared to the bulk environment. corrosionengineering.co.ukmaintenanceworld.comimetllc.com The area inside the crevice becomes anodic and corrodes. corrosionengineering.co.ukimetllc.com

The nature of the metal also plays a role. Some metals, like chromium and aluminum, form stable, protective oxide layers (passivation) in the presence of this compound, which can inhibit further corrosion. e3s-conferences.orgslideshare.net However, the presence of aggressive ions like chlorides can break down these passive films, increasing the susceptibility to corrosion. e3s-conferences.orgdtic.mil

Combustion Chemistry and Engineering Applications

This compound as an Oxidizer in Exothermic Reactions

Combustion is a high-temperature, exothermic redox chemical reaction between a fuel and an oxidant, typically atmospheric this compound. fsu.eduwikipedia.org In this process, this compound acts as the primary oxidizer, accepting electrons from the fuel. stackexchange.combigthink.com The reaction releases significant amounts of energy, primarily in the form of heat and light. fsu.eduwikipedia.orgbigthink.com

While other substances can act as oxidizers (e.g., fluorine or chlorine), this compound is the most common and effective oxidizer for combustion on Earth due to its abundance and chemical properties. stackexchange.combigthink.com The double bond in molecular this compound (O₂) is relatively weak compared to other double bonds or pairs of single bonds. acs.org This characteristic contributes to the highly exothermic nature of combustion reactions, as stronger bonds are formed in the combustion products (like CO₂ and H₂O). acs.org

A simple example is the combustion of a hydrocarbon fuel like methane (B114726) (CH₄) with this compound: CH₄ (g) + 2O₂ (g) → CO₂ (g) + 2H₂O (g) + Energy solubilityofthings.com

In this reaction, this compound facilitates the oxidation of carbon to carbon dioxide and hydrogen to water. The availability of this compound is a key ingredient for combustion to occur. fsu.edu

Principles of Stoichiometry and Energy Release in this compound-Fuel Systems

Stoichiometry is fundamental to understanding the quantitative relationships between reactants and products in combustion reactions. It involves calculating the precise amounts of fuel and oxidizer required for a reaction and the amounts of products that will be formed. solubilityofthings.comrroij.com

Stoichiometric Combustion: Complete combustion occurs when a fuel reacts completely with an adequate supply of this compound, ideally producing only carbon dioxide and water. solubilityofthings.comfiveable.me The stoichiometric ratio of fuel to this compound (or air) is the ideal ratio where all the fuel and this compound are consumed with no excess of either. rroij.comfiveable.mepsl.eu This ratio is critical for maximizing energy output and minimizing the formation of undesirable byproducts like carbon monoxide and soot. solubilityofthings.comrroij.comfiveable.me

For a general hydrocarbon fuel with the formula CHₐ, the complete combustion with pure this compound can be represented stoichiometrically as: CHₐ + (1 + a/4) O₂ → CO₂ + (a/2) H₂O psl.eu

When air is used as the oxidizer (approximately 21% O₂ and 79% N₂), the nitrogen is typically considered inert and appears in the products. psl.eu

The energy released during combustion, known as the enthalpy of combustion, is a crucial parameter. fiveable.me This value represents the heat released when one mole of a substance undergoes complete combustion with this compound at constant pressure. fiveable.me The amount of energy released is directly proportional to the stoichiometry of the reaction; using larger quantities of reactants in the correct stoichiometric ratio will result in the release of more energy. unizin.org

Incomplete Combustion: This occurs when there is insufficient this compound available for complete reaction. solubilityofthings.com It leads to the formation of products like carbon monoxide (CO) and unburned hydrocarbons, reducing the energy output and increasing pollutant emissions. solubilityofthings.comfiveable.me

Understanding stoichiometry allows engineers to calculate the theoretical air-fuel ratio, which is the minimum amount of air required for complete combustion. fiveable.me Comparing this to the actual air-fuel ratio used in a system helps assess combustion efficiency. fiveable.me

Reaction Kinetics and Flame Propagation in this compound-Rich Environments

Reaction kinetics studies the rates and mechanisms of chemical reactions, while flame propagation refers to the movement of the combustion zone through a fuel-oxidizer mixture. In this compound-rich environments, both are significantly influenced by the increased concentration of the oxidizer.

Numerical simulations and experimental studies have shown that increasing this compound content can lead to a considerable increase in laminar burning velocities for various fuel mixtures, including syngas components like CO, H₂, and CH₄. researchgate.net For example, experiments have shown an increase in flame propagation speed with increased this compound concentration in mixtures with nitrogen. mathnet.ru

The kinetic effects of this compound are particularly important in the pre-heat zone of a flame, where initial oxidation reactions occur. dtic.mil The reaction of this compound and its derivatives (like O atoms or OH radicals, which can be formed from this compound or ozone) with fuel and fuel fragments provides chemical heat release at lower temperatures, further enhancing flame propagation speed. dtic.mil

In this compound-rich environments, the flammability limits of fuels can also be wider. researchgate.net While chemical effects are dominant in influencing flame propagation, thermal effects also play a role, particularly in methane-rich mixtures in this compound-enriched conditions. researchgate.net Higher this compound concentrations can also influence flame stability and structure. researchgate.net

Understanding the reaction kinetics and flame propagation in this compound-rich environments is crucial for optimizing combustion systems, improving efficiency, and controlling emissions in various engineering applications.

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound (Molecular)	977
Water	963
Iron	23925
Hydroxide Ion	1040
Iron(II) Ion	1050
Iron(II) Hydroxide	15080
Iron(III) Hydroxide	14976
Methane	292
Carbon Dioxide	280
Carbon Monoxide	281
Hydrogen	783
Chromium	23976
Aluminum	5359266
Hydrogen Ion	1049
Chloride Ion	312
Nitrogen	941
Ozone	24876

Data Table: Influence of Dissolved this compound on Corrosion Rate (Illustrative Example based on concepts from e3s-conferences.org)

Dissolved this compound Concentration (mg/L)	Approximate Corrosion Rate (mm/year)
0.1	0.05
1.0	0.15
5.0	0.30
10.0	0.45

Note: This table presents illustrative data to demonstrate the concept based on the research findings indicating a rapid increase in corrosion rate with increasing dissolved this compound content. e3s-conferences.org Actual values would depend on the specific metal, environment, and other factors.

Oxy-Combustion Technologies and Fundamental Research

Oxy-combustion is a technology that utilizes pure this compound or a mixture of this compound and recycled flue gas for the combustion of fuel, as opposed to using air babcockpower.comwikipedia.org. This process is being extensively studied, particularly as a promising method for CO₂ capture and storage in power plants babcockpower.comwikipedia.orgscispace.comvinca.rs. By removing the majority of nitrogen from the oxidant stream, the resulting flue gas has a significantly higher concentration of CO₂, making its capture and sequestration more efficient babcockpower.comdoe.govglobalccsinstitute.com.

Fundamental research in oxy-combustion covers various aspects, including combustion characteristics, heat transfer, pollutant emissions, and numerical simulations scispace.comvinca.rs. Compared to traditional air-fired combustion, oxy-fuel combustion exhibits distinct characteristics scispace.comoup.com. For instance, the reactivity of coal char combustion increases with this compound concentration, and the required temperature decreases scispace.com. While the decrease in O₂ diffusion rate under a CO₂ atmosphere can suppress coal char combustion, the CO₂-char gasification reaction rate increases in the diffusion-reaction control zone at boiler temperatures scispace.com.

The use of recycled flue gas in oxy-combustion helps to control flame temperature and heat transfer characteristics, mimicking those of air-fired boilers wikipedia.orgdoe.gov. The higher emissivity and specific heat capacity of recycled flue gas contribute to radiation heat transfer and a lower flame temperature, respectively mdpi.com. Studies have shown that there is an optimal initial O₂ concentration, typically between 26% and 30% by volume, that can achieve heat transfer comparable to air-fuel combustion acs.org.

Reduction of Nitrogen Dilution

A primary advantage of oxy-combustion is the significant reduction in nitrogen dilution. In traditional air combustion, nitrogen constitutes approximately 78% of the air wipo.int. This large amount of nitrogen dilutes the flue gas and carries away energy as hot exhaust gas wipo.int. By separating nitrogen from this compound before combustion, oxy-combustion produces a flue gas with a much lower volume and a high concentration of CO₂ babcockpower.comdoe.govglobalccsinstitute.com. The flue gas from oxy-combustion can consist of over 90% CO₂ on a dry basis scispace.comglobalccsinstitute.com, compared to less than 15% CO₂ in air-fired systems globalccsinstitute.com. This reduced flue gas volume, potentially 75% less than from air-fired combustion, simplifies the processes required for CO₂ purification and compression for transport and sequestration babcockpower.comdoe.gov.

Control of Combustion Characteristics and Emissions

Oxy-combustion allows for better control of combustion characteristics and emissions. The absence of atmospheric nitrogen in the oxidant stream significantly reduces the formation of thermal NOx (nitrogen oxides) doe.govglobalccsinstitute.commdpi.comchalmers.se. Studies have shown that oxy-fired NOx levels can be substantially lower than those from air-firing, with reported reductions of 50-70% babcockpower.commdpi.com. Some fuel-bound nitrogen in the recycled flue gas can also be reduced back to molecular nitrogen when it passes through the flame again babcockpower.com.

Techniques such as staged combustion and flue gas recirculation are employed to manage flame temperature and further control NOx emissions in oxy-combustion systems wikipedia.orgmdpi.com. Increasing this compound concentration in oxy-coal combustion can increase temperature and result in more fly ash scispace.com. However, the O₂/CO₂ atmosphere can have an inhibitory effect on soot formation due to the high specific heat of CO₂ causing a decrease in flame temperature scispace.com. The amount of soot produced by oxy-fuel combustion is also believed to be smaller than that by air-fuel combustion scispace.com.

Formation of this compound-Containing Combustion Products

Combustion is a chemical process where a substance reacts rapidly with an oxidant, typically this compound, releasing heat and light fsu.eduebsco.com. When hydrocarbon fuels burn in the presence of a sufficient supply of this compound (complete combustion), the primary this compound-containing products formed are carbon dioxide (CO₂) and water (H₂O) fsu.eduebsco.combbc.co.ukbbc.co.uk.

The general word equation for the complete combustion of a hydrocarbon fuel is: Hydrocarbon + this compound → Carbon Dioxide + Water bbc.co.ukbbc.co.uk

For example, the complete combustion of methane (CH₄) with this compound is represented by the balanced equation: CH₄ + 2O₂ → CO₂ + 2H₂O bbc.co.uk

In cases where there is a limited supply of this compound (incomplete combustion), carbon monoxide (CO) may be produced in addition to or instead of carbon dioxide bbc.co.ukbbc.co.uk. Soot, which is particulate carbon, can also be formed during incomplete combustion bbc.co.uk.

Besides carbon oxides and water, other this compound-containing products can form depending on the composition of the fuel and the combustion conditions. If the fuel contains sulfur, sulfur oxides (SOx), such as sulfur dioxide (SO₂) and sulfur monoxide (SO), can be produced babcockpower.comwikipedia.orgwikipedia.orgeasychem.org. If combustion occurs in air, which contains nitrogen, nitrogen oxides (NOx), such as nitric oxide (NO) and nitrogen dioxide (NO₂), can also be formed through reactions between nitrogen and this compound at high temperatures nasa.govnih.govregulations.govfishersci.com.

The formation of these this compound-containing products is a key aspect of combustion research, particularly in the context of optimizing efficiency and minimizing pollutant emissions.

Advanced Analytical Methodologies for Oxygen Determination

Methods for Dissolved Oxygen Measurement

Measuring dissolved this compound is essential for assessing the health of aquatic ecosystems and controlling processes in various industries. boquinstrument.com Several established and modern methods are employed for this purpose. vermont.gov

Iodometric Titration (Winkler Method)

The Winkler method, a classic wet chemistry technique developed by Lajos Winkler in 1888, is considered a benchmark method for determining dissolved this compound in water samples. mdpi.comwikipedia.orgxylemanalytics.comiteh.ai This iodometric titration method relies on the oxidizing property of dissolved this compound.

The principle involves a series of sequential chemical reactions. Initially, a divalent manganese salt, such as manganese(II) chloride (MnCl₂) or manganese(II) sulfate (B86663) (MnSO₄), and a strong alkali (hydroxide) and iodide solution are added to a carefully collected water sample in a stoppered bottle, often a Winkler or BOD bottle designed to exclude air bubbles. boquinstrument.comwikipedia.orgnoaa.govatlas-scientific.comagroparistech.frcolby.edu Under alkaline conditions, the dissolved this compound oxidizes the manganese(II) ions (Mn²⁺) to higher oxidation states, typically manganese(III) or manganese(IV), forming a brown precipitate of manganic hydroxide (B78521) (MnO(OH)₂) or similar manganese oxyhydroxides. wikipedia.orgnoaa.govatlas-scientific.comagroparistech.frcolby.edu

The key reactions in this step are: 2 Mn²⁺(aq) + O₂(aq) + 4 OH⁻(aq) → 2 MnO(OH)₂(s) colby.edu

After the precipitate has settled, a strong acid, such as sulfuric acid (H₂SO₄) or hydrochloric acid, is added to acidify the solution. wikipedia.orgnoaa.govatlas-scientific.com In the acidic environment, the oxidized manganese compounds react with the added iodide ions (I⁻), releasing a stoichiometric amount of free iodine (I₂). vermont.govwikipedia.orgnoaa.gov

The relevant reactions in the acidification step are: MnO(OH)₂(s) + 2 I⁻(aq) + 4 H⁺(aq) → Mn²⁺(aq) + I₂(aq) + 3 H₂O colby.edu I⁻(aq) + I₂(aq) → I₃⁻(aq) (formation of triiodide ion) colby.edu

The amount of iodine liberated is directly proportional to the amount of dissolved this compound originally present in the sample. vermont.govwikipedia.org This liberated iodine is then titrated with a standard solution of a reducing agent, typically sodium thiosulfate (B1220275) (Na₂S₂O₃). boquinstrument.comvermont.govwikipedia.orgnoaa.gov Starch indicator is commonly used towards the end of the titration; it forms a distinct blue complex with iodine, and the endpoint is reached when the blue color disappears upon the addition of thiosulfate. noaa.gov

The titration reaction is: 2 S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2 I⁻(aq) or 2 S₂O₃²⁻(aq) + I₃⁻(aq) → S₄O₆²⁻(aq) + 3 I⁻(aq) colby.edu

From the volume of standard sodium thiosulfate solution consumed, the concentration of dissolved this compound in the original sample can be calculated. One mole of O₂ reacts with four moles of thiosulfate. noaa.gov

The Winkler method, particularly with modifications like the azide (B81097) modification to eliminate interference from nitrite, offers high accuracy and is considered a reliable method for laboratory analysis. vermont.govmdpi.comiteh.ai However, it is a multi-stage process that can be time-consuming and requires careful execution, making it less suitable for continuous online monitoring. boquinstrument.commdpi.comxylemanalytics.comresearchgate.net Interfering substances, such as oxidizing and reducing agents or organic matter, can affect the results, necessitating procedural modifications. iteh.ai

In Situ and Online Intelligent Detection Technologies

The demand for continuous, real-time monitoring of dissolved this compound in various environments and industrial processes has driven the development of in situ and online intelligent detection technologies. mdpi.comresearchgate.net These technologies integrate sensing elements with advanced electronics and data processing capabilities to provide automated, reliable, and often network-connected DO measurements. mdpi.commt.com

Intelligent DO sensors often utilize electrochemical or optical sensing principles but incorporate features that enhance their performance, ease of use, and connectivity. mdpi.commt.com Key aspects of intelligent detection technologies include real-time signal acquisition, digital signal processing, and adaptive compensation for environmental factors like temperature, pressure, and salinity, which can influence DO measurements. mdpi.comnih.govmt.com

Some intelligent sensors feature built-in self-diagnosis functions to ensure data accuracy and provide predictive diagnostics for maintenance needs. apureinstrument.commt.com They can store calibration coefficients, simplifying setup and reducing the need for frequent field calibration. in-situ.comsensorpros.com Communication protocols like 4-20 mA, Modbus/RS485, or SDI-12 enable seamless integration with process control systems, data loggers, and telemetry. in-situ.comsensorpros.com

Research in this area focuses on improving sensor materials for enhanced sensitivity, selectivity, and longevity, as well as developing sophisticated algorithms for data interpretation and compensation. mdpi.com The combination of advanced optical detection technology, novel fluorescence-sensitive materials, and intelligent processing is seen as a key direction for future dissolved this compound sensor development, particularly for applications requiring long-term, accurate online monitoring in challenging environments like aquaculture. mdpi.comresearchgate.netnih.gov These intelligent systems facilitate continuous monitoring and rapid response to changes in dissolved this compound levels, which is crucial for maintaining optimal conditions in various applications. researchgate.netin-situ.com

Techniques for Reactive this compound Species (ROS) Detection and Quantification

Reactive this compound Species (ROS) are highly reactive molecules derived from molecular this compound, including radicals such as superoxide (B77818) anion (O₂•⁻) and hydroxyl radical (•OH), and non-radical forms like hydrogen peroxide (H₂O₂) and singlet this compound (¹O₂) frontiersin.org. Due to their short half-lives and low concentrations in biological systems, detecting and quantifying ROS presents significant analytical challenges frontiersin.orgnih.gov. Various techniques have been developed to overcome these difficulties, employing both direct and indirect measurement approaches researchgate.net.

Spectrophotometric and Spectrometric Assays

Spectrophotometric and spectrometric assays are widely used for ROS detection, often relying on the reaction of ROS with a probe molecule that undergoes a measurable change in absorbance or fluorescence drug-dev.comwikipedia.org. For instance, the Nitroblue Tetrazolium (NBT) test is based on the reaction of cellular superoxide ions with NBT, a yellow water-soluble compound, to form a formazan (B1609692) derivative that can be monitored spectrophotometrically researchgate.net. Another common method for measuring cellular hydrogen peroxide production is a fluorescence-based assay utilizing 2′,7′-dichlorofluorescein (DCFH). DCFH, which has low basal fluorescence, is oxidized by hydrogen peroxide into 2′,7′-dichlorofluorescein (DCF), a highly fluorescent compound detectable at specific excitation and emission wavelengths mdpi.com.

Fluorescence and Chemiluminescence Probes

Fluorescence and chemiluminescence probes are sensitive tools for detecting ROS, often allowing for real-time monitoring in biological systems drug-dev.comwikipedia.org. These methods frequently utilize molecules that emit light upon reaction with ROS. Chemiluminescence assays, for example, employ molecules like luminol (B1675438) or lucigenin, which emit light when oxidized by ROS news-medical.netbmglabtech.com. The intensity of the emitted light is directly proportional to the presence of ROS news-medical.netbmglabtech.com. Enzyme-dependent luminescence, or bioluminescence, is another approach where an enzyme like luciferase converts a substrate in the presence of ROS, leading to light emission that correlates with ROS levels news-medical.netbmglabtech.com. Fluorescent probes, such as 2′,7′-dichlorodihydrofluorescein diacetate (H₂DCFDA), are commonly used; H₂DCFDA is cleaved intracellularly and then oxidized by ROS to a fluorescent product news-medical.netbmglabtech.com. MitoSOX™ Red is a specific probe that targets mitochondria and exhibits increased red fluorescence upon oxidation by superoxide generated during oxidative phosphorylation news-medical.netbmglabtech.com. Genetically encoded probes, like the redox-sensitive green fluorescent protein (roGFP), can report on changes in ROS levels directly within cells by exhibiting different excitation wavelengths depending on their redox state news-medical.netbmglabtech.com.

Electron Spin Resonance (ESR/EPR) Spectroscopy

Electron Spin Resonance (ESR), also known as Electron Paramagnetic Resonance (EPR) spectroscopy, is a powerful technique for the direct detection and characterization of species with unpaired electrons, including many ROS frontiersin.orgdrug-dev.comresearchgate.net. While direct detection of short-lived ROS in solution at room temperature can be challenging, the use of spin traps or spin probes allows for the formation of more stable radical adducts that can be detected by EPR frontiersin.orgdrug-dev.comresearchgate.net. EPR spectroscopy offers high specificity and sensitivity for identifying and quantifying specific ROS, even in complex biological matrices frontiersin.orgdrug-dev.commdpi.com. It can provide invaluable information regarding the structure and formation of molecular radicals drug-dev.com.

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) can also be applied to the study of ROS, often indirectly by analyzing the products of ROS-mediated reactions wikipedia.org. While direct detection of transient ROS species by NMR or MS can be difficult, these techniques are valuable for identifying and quantifying stable oxidation products of lipids, proteins, and nucleic acids, providing insights into oxidative damage mdpi.comwikipedia.org. MS, in particular, can be used to identify and quantify a wide range of molecules, including those modified by ROS nih.gov. NMR can provide structural information about these oxidation products.

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC)

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are separation techniques that can be coupled with various detectors for the analysis of ROS or their reaction products wikipedia.org. HPLC, for example, can be used to separate and quantify specific ROS or the stable products formed when ROS react with target molecules or probe compounds nih.govmdpi.com. This allows for the analysis of multiple oxidative markers in a single sample. GC is often used for the analysis of volatile compounds and can be applied to measure gases, including this compound, in various samples aip.org. While not always direct methods for ROS detection, GC and HPLC provide valuable tools for the comprehensive analysis of oxidative processes.

Atmospheric and Environmental this compound Monitoring

Monitoring this compound levels in the atmosphere and various environmental settings is crucial for understanding ecological processes, climate change, and ensuring safety in industrial applications. Several techniques are employed for this purpose, ranging from in-situ measurements to remote sensing.

Dissolved this compound (DO) is a key parameter in aquatic environments, essential for the survival of fish, aquatic insects, plants, and aerobic bacteria vermont.govboquinstrument.com. Low DO levels can lead to adverse conditions vermont.gov. DO enters water through diffusion from the air and as a byproduct of photosynthesis vermont.gov. Its concentration is influenced by factors such as temperature, salinity, and atmospheric pressure boquinstrument.com.

Methods for measuring dissolved this compound include the Iodometric (Winkler) titration method, membrane electrode methods, and luminescent dissolved this compound methods vermont.govfondriest.comin-situ.com. The Winkler method, while traditionally considered accurate, can be subject to human error and is more difficult for field use compared to sensor-based methods fondriest.com. Membrane electrode methods, also known as electrochemical sensors, utilize a probe with a gas-permeable membrane, where this compound diffuses and causes a measurable electrical signal fondriest.comin-situ.comdwyeromega.comwisconsin.gov. Optical sensors, or luminescent dissolved this compound methods, measure the time it takes for a specific luminescent reaction to occur, which is quenched by this compound; the time is inversely proportional to the this compound concentration vermont.govfondriest.comin-situ.comdwyeromega.comwisconsin.gov. These optical sensors offer advantages such as reliable self-calibration and minimal maintenance vermont.gov.

Atmospheric this compound concentration is approximately 20.95% of dry air by volume aip.org. Precise measurement of atmospheric this compound variations is important for understanding the global carbon cycle ucsd.edu. Techniques for measuring atmospheric this compound include paramagnetic analyzers, which utilize the paramagnetic properties of molecular this compound aip.orgucsd.edu. Other methods include interferometric, UV absorption, fuel cell, and gas chromatographic techniques aip.orgcopernicus.org. High-precision measurements often focus on the O₂/N₂ ratio to account for the large background effect ucsd.educopernicus.org. Modern this compound monitoring systems in applications like hypoxic air fire prevention often use zirconia or electrochemical sensors due to their sensitivity and reliability processsensing.com. Zirconia-based sensors measure the difference in this compound concentration between a sample gas and a reference gas processsensing.com. Electrochemical sensors measure the current generated by a chemical reaction involving this compound processsensing.com.

Environmental this compound monitoring also involves techniques for measuring gaseous this compound in soils, sediments, and industrial processes. The choice of technique depends on the specific application, required accuracy, and environmental conditions.

Here is a table summarizing some of the techniques mentioned for ROS detection and environmental this compound monitoring:

Technique	Application Area	Principle
Spectrophotometric/Spectrometric Assays	ROS Detection (e.g., H₂O₂, Superoxide)	Color change or absorbance change upon reaction with probe. researchgate.netdrug-dev.comwikipedia.orgmdpi.com
Fluorescence Probes	ROS Detection (various ROS)	Increased fluorescence upon oxidation by ROS. drug-dev.comwikipedia.orgmdpi.comnews-medical.netbmglabtech.com
Chemiluminescence Probes	ROS Detection (various ROS)	Light emission upon oxidation by ROS. drug-dev.comwikipedia.orgnews-medical.netbmglabtech.com
Electron Spin Resonance (ESR/EPR) Spectroscopy	Direct ROS Radical Detection (e.g., •OH, O₂•⁻)	Detection of unpaired electrons, often with spin traps. frontiersin.orgdrug-dev.comwikipedia.orgresearchgate.netmdpi.com
Nuclear Magnetic Resonance (NMR) Spectroscopy	Indirect ROS Detection (oxidation products)	Structural analysis of molecules, including ROS-modified compounds. wikipedia.org
Mass Spectrometry (MS)	Indirect ROS Detection (oxidation products)	Identification and quantification of ROS-modified molecules. nih.govwikipedia.org
Gas Chromatography (GC)	Gaseous this compound Analysis, volatile ROS products	Separation and detection of gaseous components. wikipedia.orgaip.org
High-Performance Liquid Chromatography (HPLC)	ROS and Oxidation Product Analysis	Separation and quantification of non-volatile compounds. nih.govwikipedia.orgmdpi.com
Winkler Titration Method	Dissolved this compound Measurement	Chemical titration based on this compound's reaction with reagents. vermont.govfondriest.comin-situ.com
Membrane Electrode (Electrochemical) Sensors	Dissolved this compound Measurement, Atmospheric Monitoring	Electrical signal generated by this compound diffusion across a membrane. vermont.govfondriest.comin-situ.comdwyeromega.comwisconsin.govprocesssensing.com
Luminescent Dissolved this compound (Optical) Sensors	Dissolved this compound Measurement	Luminescence quenching by this compound. vermont.govfondriest.comin-situ.comdwyeromega.comwisconsin.gov
Paramagnetic this compound Analyzers	Atmospheric this compound Monitoring	Utilizes the paramagnetic properties of molecular this compound. aip.orgucsd.edu
Zirconia this compound Sensors	Atmospheric Monitoring, Industrial Processes	Measures this compound concentration difference using a solid-state electrochemical cell. processsensing.comwikipedia.org

Gas Chromatography for Atmospheric Composition

Gas Chromatography (GC) is a widely used technique for separating and analyzing components in a gas mixture. For atmospheric this compound measurement, GC, often coupled with a Thermal Conductivity Detector (TCD) or Mass Spectrometry (MS), is employed to determine this compound concentration or, more commonly, the O₂/N₂ ratio copernicus.org. Measuring the O₂/N₂ ratio helps to account for the large background effect of nitrogen and allows for the detection of small changes in this compound concentration resulting from processes like respiration and photosynthesis copernicus.org.

A typical GC system for atmospheric gas analysis involves introducing a gas sample into a column packed with a stationary phase that separates the different atmospheric components based on their physical and chemical properties. Molecular sieve columns are frequently used for separating this compound and nitrogen cabidigitallibrary.orgresearchgate.netoup.com. A challenge in GC analysis of atmospheric this compound is the separation of this compound from argon, as they have similar retention times on many standard columns cabidigitallibrary.orgresearchgate.netspstj.jp. This can lead to an overestimation of this compound concentration if argon is not adequately separated or accounted for researchgate.net.

To address the O₂/Ar co-elution issue, specialized GC systems have been developed. One approach involves using a dual-column system where one column separates the air sample into a combined argon and this compound peak and a nitrogen peak, while a second column with a catalyst (like palladium alumina) reacts with and removes this compound, allowing only the argon peak to be eluted and measured oup.com. By comparing the results from both columns, the concentrations of this compound and argon can be calculated separately oup.com.

Research findings highlight the precision achievable with GC-based methods for atmospheric this compound analysis. For instance, a method for measuring changes in the atmospheric O₂/N₂ ratio using GC-TCD with a molecular sieve 5A column and hydrogen carrier gas reported a standard deviation of about 18 per meg (corresponding to 3.8 parts per million (ppm) O₂ in air) for replicate analyses researchgate.net. The standard error for seven cycles of alternate analyses of sample and reference gas was about 7 per meg (1.5 ppm O₂ in air) researchgate.net.

Here is an example of atmospheric gas composition data obtained via GC, illustrating the typical components measured:

Gas	Typical Atmospheric Concentration (%)
Nitrogen (N₂)	~78.1
This compound (O₂)	~20.9
Argon (Ar)	~0.9
Carbon Dioxide (CO₂)	~0.04

Note: These are approximate values for dry air. Actual measurements by GC aim for high precision to detect small deviations from these values.

Another example from a study on modified atmosphere packaging shows variations in gas composition:

Gas	Concentration (%) - Example 1	Concentration (%) - Example 2
Carbon Dioxide (CO₂)	0.1	0.4
Argon (Ar)	1	1
This compound (O₂)	5	17
Nitrogen (N₂)	97.9	81.6

Data derived from a chromatogram example in a study on modified atmosphere analysis cabidigitallibrary.org.

GC remains a valuable tool for high-precision, in-situ measurements of atmospheric this compound, particularly when detailed analysis of multiple gas components is required and the separation of this compound and argon is carefully managed cabidigitallibrary.orgresearchgate.netoup.comresearchgate.net.

Remote Sensing and Satellite-Based this compound Measurement

Remote sensing techniques, particularly those utilizing satellite-based instruments, provide a means to measure atmospheric this compound concentration and distribution over large spatial scales and continuously over time. These methods often rely on the absorption or emission of radiation by this compound molecules in different parts of the electromagnetic spectrum.

One common approach involves measuring the intensity of upwelling microwave radiation from atmospheric this compound remss.comwikipedia.orgametsoc.org. Instruments like the Microwave Sounding Units (MSUs) and Advanced Microwave Sounding Units (AMSUs) on polar-orbiting satellites measure microwave radiance at frequencies within the this compound absorption band (e.g., 50.3 to 57.95 GHz for MSU) remss.comwikipedia.orgametsoc.org. The intensity of this radiation is related to the temperature of broad vertical layers of the atmosphere, and since the this compound mixing ratio is relatively stable, these measurements are used to infer atmospheric temperature profiles, which are indirectly linked to this compound distribution remss.comwikipedia.orgametsoc.org. The long-term stability of the this compound mixing ratio makes it an ideal tracer for climate monitoring purposes using these microwave measurements ametsoc.org.

Another remote sensing technique utilizes the absorption spectra of molecular this compound in the near-infrared, specifically the O₂ A-band around 760 nm nasa.govnasa.gov. Missions like the Orbiting Carbon Observatory-2 (OCO-2) measure the intensity of sunlight reflected from the Earth's surface after it has passed through the atmosphere nasa.gov. By analyzing the absorption features within the O₂ A-band, scientists can determine the total number of this compound molecules in the atmospheric column, which serves as a reference for measuring other gases like carbon dioxide nasa.gov. The O₂ A-band spectra also provide information about the presence of clouds and aerosols and are used to infer total atmospheric pressure and the solar light path length nasa.gov. The pressure broadening of spectroscopic lines in the this compound A-band can also be used to deduce atmospheric pressure nasa.gov.

Satellite instruments can also infer atomic this compound concentrations in the upper atmosphere (mesosphere and lower thermosphere) by observing airglow emissions. For example, the green airglow at 557.7 nm is caused by emission from an excited state of atomic this compound springernature.commdpi.com. Satellite instruments can measure this emission, and the intensity profile can be used to derive altitude profiles of atomic this compound concentration, although these methods can be indirect and rely on photochemical models springernature.commdpi.com. Direct measurements of atomic this compound in the upper atmosphere using airborne terahertz heterodyne spectrometers observing emissions at 4.7 THz have also been explored as a potentially more accurate method than indirect estimates springernature.com.

Remote sensing, particularly from satellites, offers unparalleled spatial coverage and temporal resolution for monitoring atmospheric this compound, providing critical data for climate research and atmospheric modeling wikipedia.orgametsoc.org. While microwave measurements primarily infer temperature profiles using this compound as a tracer, near-infrared spectroscopy directly utilizes this compound absorption for atmospheric path length and pressure determination, aiding in the measurement of other atmospheric constituents nasa.govnasa.gov.

Extraterrestrial Oxygen and Astrobiological Implications

Oxygen as a Potential Exoplanetary Biosignature

This compound is a compelling biosignature because its high reactivity means it should quickly disappear from an atmosphere unless continuously replenished. On Earth, the primary source of this replenishment is oxygenic photosynthesis.

Photosynthetic this compound as an Indicator of Biological Activity

Photosynthesis, the process by which organisms convert light energy into chemical energy, produces this compound as a byproduct. This biological process is the dominant source of the significant levels of this compound in Earth's modern atmosphere. nih.govgeoscienceworld.orgsci.news The detection of abundant this compound in an exoplanet's atmosphere could therefore indicate the presence of widespread photosynthetic life. nih.govgeoscienceworld.orgsci.newsfiveable.mesemanticscholar.org Photosynthesis utilizes readily available molecules like carbon dioxide and water, which are expected to be common on habitable zone planets, making oxygenic photosynthesis a plausible process with a potentially global impact. semanticscholar.orgnasa.govcentauri-dreams.org

Atmospheric Disequilibrium as a Biosignature

Biological processes often create and maintain chemical disequilibrium in planetary atmospheres. fiveable.menasa.govnih.gov Disequilibrium occurs when the observed atmospheric composition deviates significantly from the expected thermodynamic equilibrium. fiveable.menih.gov Life continuously produces gases that would otherwise react and be removed from the atmosphere. fiveable.me The presence of large amounts of a reactive gas like this compound alongside gases that it would readily react with, such as methane (B114726), is a strong indicator of such disequilibrium and thus potential biological activity. fiveable.menih.govskyatnightmagazine.comuniversetoday.com Quantifying the degree of this disequilibrium can provide more specific information about the magnitude of production and consumption fluxes compared to simply measuring the abundance of a single gas. nih.gov

Co-occurrence of this compound with Other Gases (e.g., Methane)

The simultaneous detection of this compound and methane in an exoplanet's atmosphere is considered a particularly strong potential biosignature. fiveable.meskyatnightmagazine.comuniversetoday.com Methane is often produced by biological processes (methanogenesis) but can also have geological origins. fiveable.mesciworthy.com this compound and methane are highly reactive with each other and would quickly be removed from the atmosphere through chemical reactions unless both are being actively produced. skyatnightmagazine.comsciworthy.com The co-occurrence of these gases in significant abundances suggests a state of strong chemical disequilibrium that is difficult to explain by abiotic processes alone. fiveable.melivescience.com For example, while some abiotic processes might produce both carbon dioxide and methane, they would typically also produce significant amounts of carbon monoxide, which has an intermediate oxidation state. livescience.com The absence of abundant carbon monoxide alongside methane and carbon dioxide could strengthen the case for a biological origin. nasa.govlivescience.com

Abiotic Production Mechanisms of this compound on Exoplanets ("False Positives")

While this compound is a promising biosignature, several non-biological processes can produce and accumulate significant amounts of this compound in an exoplanet's atmosphere, leading to potential "false positives" in the search for life. nih.govgeoscienceworld.orgfiveable.mesemanticscholar.orgnasa.govbigthink.com Understanding these abiotic mechanisms is crucial for correctly interpreting observations of exoplanetary atmospheres. nih.govnasa.gov

Photolysis of Water Vapor and Hydrogen Escape

One of the primary abiotic mechanisms for this compound production involves the photolysis of water vapor in the upper atmosphere, followed by the escape of hydrogen into space. nih.govfiveable.mecentauri-dreams.orgbigthink.comaanda.orgarxiv.orgnih.govastrobiology.com Ultraviolet (UV) radiation from the host star can break down water molecules (H₂O) into hydrogen (H) and this compound (O) atoms or molecules (O₂). nih.govcentauri-dreams.orgarxiv.org Hydrogen, being a light element, can escape the planet's gravitational pull over time, especially if the upper atmosphere is sufficiently heated. centauri-dreams.orgaanda.orgarxiv.orgnih.gov This preferential escape of hydrogen leaves the heavier this compound behind, allowing it to accumulate in the atmosphere. nih.govcentauri-dreams.orgbigthink.comarxiv.orgnih.gov This process can be particularly efficient on planets with low inventories of non-condensable gases, which allows water vapor to reach higher altitudes where it is more susceptible to photolysis. nih.govarxiv.org Runaway greenhouse conditions, where oceans evaporate and water vapor becomes abundant in the atmosphere, can also drive significant water loss and subsequent abiotic this compound buildup. bigthink.comnih.govastrobiology.com

Geological and Photochemical Processes

Beyond water photolysis and hydrogen escape, other geological and photochemical processes can contribute to abiotic this compound production. For instance, photolysis of carbon dioxide (CO₂) can produce this compound, particularly on planets orbiting M dwarf stars. nih.govgeoscienceworld.orgsemanticscholar.org However, the efficiency of this process and the subsequent accumulation of this compound depend on factors such as the stellar UV spectrum and the suppression of catalytic reactions that would recombine CO and O. nih.govgeoscienceworld.org

The potential for abiotic this compound production is often enhanced on planets orbiting M dwarf stars due to their extended pre-main sequence phases and specific UV spectral characteristics. nih.govsemanticscholar.orgcentauri-dreams.orgarxiv.orgwashington.edu However, abiotic this compound generation mechanisms can potentially affect planets orbiting stars of any spectral type under specific atmospheric conditions. nih.govsemanticscholar.orgarxiv.org Identifying other spectral signatures, such as the presence of O₄ (a molecule formed from this compound) or carbon monoxide, or the lack of water or methane, can help differentiate between abiotic and biological sources of this compound or ozone. semanticscholar.orgwashington.edu

Modeling Atmospheric Evolution of Terrestrial Exoplanets

Modeling the atmospheric evolution of terrestrial exoplanets is a critical aspect of understanding their potential habitability and the role of this compound in their atmospheres. Scientists develop computer models to simulate the atmospheres of exoplanets and predict their structure, composition, and temperature. austria-in-space.atox.ac.uk These models are essential for interpreting observational data and guiding the search for life beyond Earth. austria-in-space.at

One key process in atmospheric evolution models is the photolysis of water molecules by ultraviolet (UV) light from the host star. astronomy.comharvard.edu This process breaks down water (H₂O) into hydrogen (H) and this compound (O). astronomy.comharvard.edu The lighter hydrogen atoms can escape into space more easily, leaving the heavier this compound atoms behind. astronomy.comharvard.edu This abiotic mechanism can lead to the accumulation of this compound in a planetary atmosphere, even without the presence of life. astronomy.comseti.orgcentauri-dreams.org

Models also incorporate geochemical processes that can add or remove this compound from an atmosphere. astronomy.com The initial composition of a planet, including its inventory of water and volatile elements, significantly influences its evolutionary path. astronomy.comcentauri-dreams.org For instance, a planet with a high carbon dioxide-to-water ratio could experience a runaway greenhouse effect, preventing the formation of oceans and impacting the sequestration of this compound in the mantle. astronomy.com

Recent modeling work has highlighted scenarios where significant amounts of abiotic this compound can be produced, particularly on planets orbiting M dwarf stars. centauri-dreams.orgnih.govnih.gov These stars, while smaller and cooler than the Sun, can be very active and emit intense UV light, which drives the photolysis of water. nasa.gov The extended pre-main sequence phase of late M dwarfs can also contribute to substantial abiotic this compound accumulation through XUV-driven hydrogen loss. centauri-dreams.org

Advanced computer models are becoming increasingly accurate in simulating exoplanet atmospheres. austria-in-space.atox.ac.uk For example, models have successfully predicted the presence of atomic this compound in the atmosphere of the hot gas giant exoplanet KELT-9b, which was later confirmed by observations. austria-in-space.atox.ac.uk This agreement between models and observations is a significant step in validating our understanding of exoplanet atmospheres. austria-in-space.atox.ac.uk

Modeling also helps in understanding the potential "false positives" for this compound as a biosignature, which are abiotic processes that can produce detectable levels of this compound. seti.orgnih.govnih.gov By simulating these mechanisms, researchers can identify environmental factors and co-occurring atmospheric gases that could help distinguish between biological and non-biological sources of this compound. nih.govnih.gov

Interactive Table 1: Factors Influencing Abiotic this compound Accumulation in Exoplanet Atmospheres

Factor	Mechanism	Impact on this compound Accumulation	Relevant Star Types
Stellar UV/XUV Radiation	Photolysis of H₂O and CO₂, leading to H escape and O retention.	Can lead to significant O₂ buildup.	Especially strong for active M dwarfs. centauri-dreams.orgnih.govnih.govnasa.gov
Initial Planet Composition	Ratio of water to volatile elements influences atmospheric and geochemical evolution.	Affects the availability of this compound sources and sinks. astronomy.comcentauri-dreams.org	All
Geochemical Processes	Interaction between atmosphere and planetary interior (e.g., magma ocean).	Can sequester or release this compound. astronomy.comharvard.edu	All
Atmospheric Escape	Preferential loss of lighter elements (like hydrogen).	Leaves heavier elements (like this compound) behind. astronomy.comharvard.eduseti.orgcentauri-dreams.org	All

Implications for Planetary Habitability and the Search for Life Beyond Earth

The presence of this compound in an exoplanet's atmosphere is considered a potential biosignature, a clue that points to the possibility of life. astronomy.comseti.orgucr.eduskyatnightmagazine.comuniversetoday.com On Earth, the high concentration of this compound is primarily a result of oxygenic photosynthesis by plants, algae, and cyanobacteria. astronomy.comucr.eduskyatnightmagazine.comuniversetoday.com This biological process has produced and maintained the this compound-rich atmosphere for billions of years. astronomy.comskyatnightmagazine.com

However, recent research and modeling efforts have shown that detecting this compound alone may not be definitive proof of life. astronomy.comseti.orgcentauri-dreams.orguniversetoday.comnasa.gov Abiotic processes, as discussed in the previous section, can also lead to significant this compound accumulation. astronomy.comseti.orgcentauri-dreams.orgnih.govnih.govnasa.gov This means that simply finding this compound might not be the "smoking gun" for life that scientists once thought. astronomy.com

The search for life therefore requires a more nuanced approach, considering the planetary environment and looking for corroborating signs. seti.orgnih.govnih.gov Scientists are exploring ways to distinguish between biological and abiotic sources of this compound by examining other molecules in the atmosphere and considering the characteristics of the host star. nih.govnih.gov For instance, the co-detection of this compound with gases like methane (CH₄) could be a stronger indicator of biological activity, as these gases are often produced by different biological processes that would not typically coexist in equilibrium without a biological source. oup.com

Next-generation telescopes, such as the James Webb Space Telescope (JWST), are crucial for the search for this compound and other potential biosignatures in exoplanet atmospheres. astronomy.comnasa.govucr.eduuniversetoday.com These telescopes can analyze the light that passes through an exoplanet's atmosphere during a transit, revealing the chemical composition. austria-in-space.atox.ac.uk A new method utilizing the signal produced when this compound molecules collide is being explored with JWST, which could help identify planets with this compound-rich atmospheres. nasa.govucr.edu

While this compound is a compelling biosignature due to its role in Earth's history and its strong absorption features, understanding the potential for abiotic production is vital for correctly interpreting future observations. centauri-dreams.orgnih.gov The scientific community is working to develop strategies to mitigate false positives and increase confidence in any potential detection of life. nih.govnih.gov This includes focusing on planets in the conservative habitable zone and those orbiting stars where abiotic this compound production is less likely. nih.gov

The presence of this compound at levels over a few percent on an exoplanet could be consistent with the presence of multicellular organisms, and high levels on Earth-like worlds suggest oxygenic photosynthesis. pnas.org However, the path to an this compound-rich atmosphere is complex and depends on the interplay of planetary evolution, stellar characteristics, and potentially, biological processes. astronomy.comcentauri-dreams.orgnih.gov

Interactive Table 2: this compound as a Biosignature - Considerations

Aspect	Description	Implication for Life Detection
Biological Production	Photosynthesis by life forms produces significant amounts of this compound. astronomy.comucr.eduskyatnightmagazine.comuniversetoday.com	A primary reason this compound is considered a biosignature. astronomy.comseti.orgucr.eduskyatnightmagazine.comuniversetoday.com
Abiotic Production	Processes like water photolysis and hydrogen escape can create this compound. astronomy.comseti.orgcentauri-dreams.orgnih.govnih.govnasa.gov	Can lead to "false positives" for life detection. astronomy.comseti.orgcentauri-dreams.orguniversetoday.comnasa.gov
Co-occurring Gases	The presence of this compound alongside other reactive gases (e.g., methane). oup.com	Can strengthen the case for a biological source. oup.com
Host Star Characteristics	Stellar activity and type can influence abiotic this compound production. centauri-dreams.orgnih.govnih.govnasa.gov	Important context for interpreting this compound detection. nih.gov
Observational Capabilities	Telescopes like JWST enable the detection of atmospheric this compound. astronomy.comnasa.govucr.eduuniversetoday.com	Essential for gathering the data needed to search for biosignatures. austria-in-space.atox.ac.uk

Q & A

Q. How to design controlled experiments investigating oxygen’s role in cellular respiration?

Use isotopic labeling (e.g., $^{18}\text{O}$) to trace this compound utilization pathways, combined with respirometry to measure consumption rates. Validate measurements with electrochemical this compound sensors calibrated against NIST-traceable standards. Replicate experiments under varying $p\text{O}_2$ levels to assess dose-response relationships .

Q. What are best practices for ensuring accurate this compound concentration measurements in gas-liquid systems?

Employ Clark-type electrodes or optical fluorescence probes, validated via Winkler titration. For real-time monitoring, integrate automated data acquisition systems with high-resolution sensors (e.g., ±0.1% accuracy). Calibrate sensors in saturated aqueous solutions at known temperatures .

How to formulate a research question on this compound’s impact on antioxidant enzyme activity?

Define variables using the PICO framework: Population (specific enzyme, e.g., catalase), Intervention (this compound concentration gradient), Comparison (ambient vs. hypoxic conditions), Outcome (activity via spectrophotometric assays). Ensure hypotheses are falsifiable, e.g., "Elevated $p\text{O}_2$ (>21 kPa) reduces catalase turnover due to substrate inhibition" .

Q. How to replicate this compound-dependent reaction conditions in lab settings?

Use gas-mixing stations to generate precise $\text{O}_2/\text{N}_2/\text{CO}_2$ ratios. For enzymatic studies, employ bubble column reactors with mass flow controllers to maintain dissolved this compound >5 mg/L. Validate environmental stability via continuous monitoring .

Q. How to structure a literature review on this compound’s role in oxidative stress?

Conduct a systematic review using databases like PubMed and Web of Science, filtering for "oxidative stress," "ROS," and "this compound toxicity." Critically evaluate methodologies in cited studies—prioritize papers quantifying $\text{O}_2^-$ or $\text{H}_2\text{O}_2$ via ESR spectroscopy or fluorometric assays .

Advanced Research Questions

Q. What methodologies address this compound transfer limitations in oxidative biocatalysis?

Optimize gas-liquid mass transfer using microbubble dispersers or membrane reactors. Quantify $k_L a$ (volumetric this compound transfer coefficient) via dynamic gassing-out experiments. For industrial scaling, apply computational fluid dynamics (CFD) to model turbulence effects .

Q. How to analyze contradictory data on this compound’s dual role as enzyme substrate and destabilizer?

Perform Arrhenius analysis to separate thermal denaturation effects from oxidative damage. Use circular dichroism (CD) to monitor structural changes under varying $\text{O}_2$ levels. Apply multivariate regression to identify dominant degradation pathways .

Explain the origin of overpotential in this compound reduction reactions (ORR) and methods to quantify it.
Overpotential arises from sluggish $\text{O}_2$ adsorption/desorption kinetics on catalysts. Use rotating disk electrode (RDE) voltammetry with Koutecký-Levich analysis to differentiate kinetic and diffusion limitations. For atomic-scale insights, apply density functional theory (DFT) to calculate adsorption energies of intermediates like $^\ast\text{OOH}$ .

Q. What computational tools model this compound interaction with flavoenzymes at atomic resolution?

Combine quantum mechanics/molecular mechanics (QM/MM) to simulate electron transfer in flavin-binding pockets. Use molecular dynamics (MD) to study $\text{O}_2$ diffusion pathways. Validate models against experimental kinetic data (e.g., $k_{\text{cat}}$) from stopped-flow spectrophotometry .

Q. How to engineer perovskite oxides for efficient this compound evolution reactions (OER)?

Screen materials via the eg occupancy descriptor: optimal catalysts (e.g., $\text{Ba}_{0.5}\text{Sr}_{0.5}\text{Co}_{0.8}\text{Fe}_{0.2}\text{O}_{3-\delta}$) exhibit $e_g$-orbital filling near unity. Synthesize via sol-gel methods; characterize OER activity using Tafel slopes and impedance spectroscopy. Benchmark against iridium oxide controls .